N,N-diphenyl-N'-3-pyridinylurea

Core Science & Biosynthesis

Probing the Molecular Intricacies: An In-Depth Technical Guide to the In Vitro Mechanism of Action of N,N-Diphenyl-N'-3-Pyridinylurea and Its Derivatives

Introduction: The Phenylurea Scaffold as a Privileged Structure in Drug Discovery

The N,N-diphenyl-N'-pyridinylurea core represents a versatile and highly "privileged" scaffold in modern medicinal chemistry. Its inherent structural features, particularly the urea linker's ability to form critical hydrogen bonds with protein backbones, have enabled the development of a multitude of biologically active small molecules. This guide provides an in-depth exploration of the in vitro mechanisms of action for compounds based on this core structure, with a focus on elucidating their effects on key cellular processes. Our intended audience includes researchers, scientists, and drug development professionals seeking a comprehensive understanding of how these molecules function at a molecular level. We will delve into the causality behind experimental designs, present detailed protocols for key assays, and synthesize the data to provide a holistic view of the pharmacological profile of this important class of compounds.

I. Multi-Kinase Inhibition: A Hall-of-Fame Target for Diphenylurea Derivatives

A predominant mechanism of action for many N,N-diphenyl-N'-pyridinylurea derivatives is the inhibition of multiple protein kinases, which are pivotal regulators of cellular signaling pathways often dysregulated in diseases like cancer.[1] The diphenylurea moiety is particularly effective at targeting the ATP-binding pocket of various kinases, leading to the disruption of downstream signaling cascades that control cell growth, proliferation, and survival.[1][2]

A. The PI3K/Akt/mTOR Pathway: A Central Node of Inhibition

The Phosphatidylinositol-3-Kinase (PI3K)/Akt pathway is a critical signaling axis that is frequently overactive in non-small-cell lung cancer (NSCLC) and other malignancies, making it a prime target for therapeutic intervention.[2][3] Several N,N'-diarylurea derivatives have been shown to potently inhibit this pathway.[2][3]

A notable example is the compound N-[4-chloro-3-(trifluoromethyl)phenyl]-Nʹ-phenylurea (CTPPU), which has demonstrated significant inhibitory effects on NSCLC cell proliferation.[3] Mechanistic studies have revealed that CTPPU reduces the levels of Akt and its downstream effectors, including phosphorylated glycogen synthase kinase (GSK)-3β, β-catenin, and c-Myc.[3] Interestingly, in silico molecular docking analyses suggest that CTPPU can bind to an allosteric pocket of Akt and to the mTORC2 complex with high affinity, while not directly binding to PI3K.[2][3] This indicates a mechanism that involves the downstream modulation of Akt activity and stability rather than direct inhibition of the upstream kinase PI3K.[3]

This targeted approach offers a potential advantage by sparing non-target cells and reducing off-target effects.[2] The inhibition of the PI3K/Akt/mTOR pathway ultimately leads to G1/S phase cell cycle arrest and a reduction in cancer cell proliferation.[3]

Figure 1: Workflow for evaluating the impact of N,N-diphenyl-N'-3-pyridinylurea derivatives on the PI3K/Akt/mTOR pathway and cellular phenotypes.

Protocol: Western Blotting for Key PI3K/Akt Pathway Proteins

• Cell Culture and Treatment: Plate NSCLC cells (e.g., H460, A549) at a suitable density and allow them to adhere overnight. Treat the cells with various concentrations of the N,N-diphenyl-N'-3-pyridinylurea derivative or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against p-Akt (Ser473), total Akt, p-GSK-3β (Ser9), and β-actin (as a loading control) overnight at 4°C.

• Detection: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to the loading control.

B. Targeting Receptor Tyrosine Kinases: c-MET and VEGFR-2

Receptor tyrosine kinases (RTKs) like c-MET and VEGFR-2 are crucial for tumor angiogenesis, proliferation, and metastasis.[4] Dual inhibition of these two targets is a promising strategy for cancer therapy.[4] Certain 1,3-diphenylurea derivatives appended with an aryl pyridine moiety have been designed as potent dual inhibitors of c-MET and VEGFR-2.[4]

These compounds have demonstrated significant cytotoxicity against cancer cell lines such as MCF-7 (breast cancer) and PC-3 (prostate cancer).[4] The mechanism of action involves the induction of apoptosis, characterized by an increase in the expression of pro-apoptotic genes (P53, Bax, caspases 3 and 9) and a decrease in the anti-apoptotic gene Bcl-2.[4] Furthermore, these compounds can induce cell cycle arrest at the G2/M phase.[4]

Table 1: Inhibitory Activity of a Representative Diphenylurea Derivative (Compound 2n) against c-MET and VEGFR-2

Target Kinase	IC50 (nM)
c-MET	18
VEGFR-2	24

Data synthesized from a study on 1,3-diphenylurea appended aryl pyridine derivatives.[4]

II. Modulation of the Tumor Microenvironment: IDO1 Inhibition

Indoleamine 2,3-dioxygenase 1 (IDO1) is an immunomodulatory enzyme that plays a significant role in cancer immune evasion.[5] By catalyzing the degradation of tryptophan, IDO1 suppresses the activity of immune cells, such as T cells, creating an immunosuppressive tumor microenvironment. Consequently, inhibiting IDO1 is an attractive strategy for cancer immunotherapy.[5][6]

Novel series of N,N-diphenylurea derivatives have been synthesized and identified as potent IDO1 inhibitors.[5][6] For instance, a series of diphenylurea-linked 1,2,3-triazole derivatives have been shown to exhibit significant IDO1 inhibitory activity, with some compounds displaying IC50 values in the low micromolar range.[5] Molecular docking studies suggest that these compounds bind effectively within the active site of the IDO1 enzyme.[5][6]

Experimental Approach: In Vitro IDO1 Inhibition Assay

The inhibitory activity of N,N-diphenyl-N'-3-pyridinylurea derivatives against IDO1 can be assessed using a cell-based or an enzymatic assay. A common method involves using human IDO1-expressing cells (e.g., HEK293 cells) and measuring the production of kynurenine, the downstream product of tryptophan degradation, in the presence and absence of the test compounds.

Protocol: Cell-Based IDO1 Kynurenine Assay

• Cell Seeding: Seed HEK293 cells stably expressing human IDO1 in a 96-well plate.

• Compound Treatment: Add varying concentrations of the test compounds to the wells.

• Induction of IDO1 Expression: Stimulate IDO1 expression by adding interferon-gamma (IFN-γ) to the cell culture medium.

• Tryptophan Addition: Add L-tryptophan to the medium to serve as the substrate for the IDO1 enzyme.

• Incubation: Incubate the plate for a specified period (e.g., 48-72 hours) to allow for the enzymatic reaction to occur.

• Kynurenine Measurement: Collect the cell culture supernatant and measure the kynurenine concentration using a spectrophotometer (at 480 nm) after a colorimetric reaction with Ehrlich's reagent.

• Data Analysis: Calculate the percentage of IDO1 inhibition for each compound concentration and determine the IC50 value.

III. Induction of Apoptosis and Cell Cycle Arrest: Common Phenotypic Outcomes

A frequent consequence of the molecular interactions of N,N-diphenyl-N'-3-pyridinylurea derivatives is the induction of programmed cell death (apoptosis) and the halting of the cell cycle in cancer cells.[4][7] These phenotypic outcomes are often the result of the upstream inhibition of key signaling pathways.

For example, the inhibition of the Akt/GSK-3β/c-Myc signaling pathway by CTPPU leads to G1/S cell cycle arrest in NSCLC cells.[3] Similarly, dual c-MET and VEGFR-2 inhibitors induce apoptosis in MCF-7 cells, as evidenced by Annexin V/PI staining and cell cycle analysis showing an accumulation of cells in the G2/M phase.[4][8]

Visualizing the Apoptotic Pathway

Figure 2: A simplified signaling pathway illustrating the induction of apoptosis by N,N-diphenyl-N'-3-pyridinylurea derivatives through the modulation of key regulatory proteins.

Protocol: Annexin V/PI Staining for Apoptosis Detection

• Cell Treatment: Treat cancer cells with the N,N-diphenyl-N'-3-pyridinylurea derivative at its IC50 concentration for a specified time (e.g., 48 hours).

• Cell Harvesting: Harvest both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

• Data Analysis: Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induction.

IV. Emerging and Diverse Mechanisms of Action

While kinase inhibition remains a central theme, the versatility of the N,N-diphenyl-N'-3-pyridinylurea scaffold has led to the discovery of derivatives with other interesting in vitro mechanisms of action.

• Inhibition of Endocytosis: Certain 1,3-diphenylurea derivatives have been identified as a new class of endocytosis inhibitors.[9] This mechanism confers broad-spectrum antiviral activity against viruses like SARS-CoV-2 and influenza A virus, which rely on endocytosis for cellular entry.[9]

• Inhibition of Translation Initiation: Symmetrical N,N'-diarylureas have been shown to activate the eIF2α kinase heme-regulated inhibitor, leading to a reduction in the eIF2·GTP·tRNAiMet ternary complex and subsequent inhibition of cancer cell proliferation.[10]

• α-Glucosidase Inhibition: Schiff base derivatives of 1,3-diphenylurea have been synthesized and evaluated as competitive inhibitors of α-glucosidase, an enzyme involved in carbohydrate metabolism.[11]

V. Considerations for Off-Target Effects and Selectivity

As with any small molecule inhibitor, the potential for off-target effects is an important consideration.[10][12] The systemic nature of a compound's effect on cell proliferation can incorporate its off-target activity.[10] Kinase selectivity profiling against a panel of kinases is a crucial step in characterizing the specificity of a new derivative.[4] For instance, a highly selective compound would show potent inhibition of its intended target(s) with minimal activity against other kinases.[4] The development of highly selective inhibitors is a key goal in drug discovery to minimize potential side effects.

Conclusion

The N,N-diphenyl-N'-3-pyridinylurea scaffold has proven to be a remarkably fruitful starting point for the design of potent and mechanistically diverse therapeutic agents. In vitro studies have revealed that these compounds can exert their biological effects through a variety of mechanisms, most notably through the inhibition of multiple protein kinases involved in critical cellular signaling pathways. The ability to induce apoptosis and cell cycle arrest is a common downstream consequence of this inhibition. Furthermore, the discovery of derivatives that can inhibit IDO1, endocytosis, and other cellular processes highlights the broad therapeutic potential of this chemical class. Future research in this area will undoubtedly focus on optimizing the selectivity and pharmacokinetic properties of these compounds to develop novel and effective treatments for a range of diseases.

References

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• Synthesis and activity study of novel N,N-diphenylurea deriv
• N,Nʹ-Diarylurea Derivatives (CTPPU)
• Discovery of new 1,3-diphenylurea appended aryl pyridine derivatives as apoptosis inducers through c-MET and VEGFR-2 inhibition: design, synthesis, in vivo and in silico studies. (n.d.). PMC.
• In Vitro inhibition of translation initiation by N,N'-diarylureas – Potential anti-cancer agents. (n.d.). sciendo.com.
• Synthesis, in vitro and in silico study of novel 1,3-diphenylurea derived Schiff bases as competitive α-glucosidase inhibitors. (n.d.). PMC.
• Novel diphenyl urea derivative serves as an inhibitor on human lung cancer cell migration by disrupting EMT via Wnt/β-catenin and PI3K/Akt signaling. (2020). PubMed.
• Synthesis and biological evaluation of novel 1,3-diphenylurea quinoxaline derivatives as potent anticancer agents. (2021).
• Identification of diphenylurea derivatives as novel endocytosis inhibitors that demonstrate broad-spectrum activity against SARS-CoV-2 and influenza A virus both in vitro and in vivo. (2023).
• Research Progress of Diphenyl Urea Derivatives as Anticancer Agents and Synthetic Methodologies. (n.d.).
• Synthesis and In Vitro Antiproliferative Activity of New 1-Phenyl-3-(4-(pyridin-3-yl)phenyl)urea Scaffold-Based Compounds. (2018). MDPI.
• N,Nʹ-Diarylurea Derivatives (CTPPU)
• Discovery of new 1,3-diphenylurea appended aryl pyridine derivatives as apoptosis inducers through c-MET and VEGFR-2 inhibition: Design, synthesis, in vivo and in silico studies. (n.d.).
• Mitigating off-target effects in CRISPR/Cas9-mediated in vivo gene editing. (2020). PubMed.

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biological activity of N,N-diphenyl-N'-3-pyridinylurea in cell models

An In-Depth Technical Guide to the Biological Activity of N,N-diphenyl-N'-3-pyridinylurea and its Analogs in Cellular Models

Executive Summary

The N,N'-diarylurea scaffold, particularly derivatives incorporating a pyridine moiety such as N,N-diphenyl-N'-3-pyridinylurea, represents a class of compounds with significant and diverse biological activities. Initially recognized for its role in plant biology as a synthetic cytokinin (4PU-30), this chemical structure has emerged as a "privileged scaffold" in modern medicinal chemistry.[1] This guide synthesizes the current understanding of its activity in mammalian cell models, with a primary focus on its robust anticancer properties. We will dissect its molecular mechanisms, which predominantly involve the inhibition of critical oncogenic signaling pathways, leading to cytostatic and cytotoxic effects in cancer cells. Key mechanisms include the dual inhibition of receptor tyrosine kinases such as VEGFR-2 and c-MET, and modulation of the PI3K/Akt and Wnt/β-catenin signaling cascades.[2][3][4] These molecular interactions translate into tangible cellular outcomes, including the induction of apoptosis, cell cycle arrest, and the suppression of metastatic processes like cell migration.[2][4][5] Furthermore, this guide explores the broader therapeutic potential of diphenylurea derivatives, including their recently discovered antiviral activities as endocytosis inhibitors.[6] By providing detailed experimental protocols and elucidating the causal relationships behind these biological effects, this document serves as a comprehensive resource for researchers engaged in oncology and drug discovery.

Part 1: The N,N-diphenyl-N'-3-pyridinylurea Core: From Agriculture to Oncology

The journey of the N,N-diphenyl-N'-3-pyridinylurea structure from a plant growth regulator to a promising anticancer agent underscores its remarkable chemical versatility. As the synthetic cytokinin 4PU-30, it has been shown to protect plants against various environmental stressors, such as UV-B radiation and herbicides, by enhancing their antioxidant defense systems.[7][8][9] This activity highlights its fundamental ability to interact with key biological regulatory systems.

In the context of medicinal chemistry, the diarylurea motif is a potent pharmacophore capable of forming critical hydrogen bonds with biological targets; the NH moieties act as hydrogen bond donors while the urea oxygen serves as an acceptor.[5] The inclusion of a pyridine ring can further enhance binding affinity and improve physicochemical properties.[1] This has led to the development of numerous derivatives that exhibit potent activity against a range of human diseases, most notably cancer. The clinical approval of sorafenib, a multi-kinase inhibitor bearing the N,N'-diarylurea core, catalyzed extensive research into this chemical class, leading to the discovery of a new generation of targeted anti-tumor drug candidates.[10]

Part 2: Anticancer Mechanism of Action: A Multi-Pronged Assault on Oncogenic Signaling

Derivatives of N,N-diphenyl-N'-3-pyridinylurea exert their anticancer effects not through a single mode of action, but by simultaneously disrupting several signaling pathways crucial for tumor growth, survival, and metastasis.

Dual Inhibition of Receptor Tyrosine Kinases (RTKs): c-MET and VEGFR-2

A primary mechanism of action for many potent N,N-diphenyl-N'-3-pyridinylurea analogs is the dual inhibition of c-MET and VEGFR-2.[2]

• c-MET: The c-MET receptor, when activated by its ligand HGF, triggers downstream signaling that promotes cell proliferation and metastasis.[2] Overexpression of c-MET is common in many human tumors.

• VEGFR-2: This receptor is a key mediator of angiogenesis, the process by which tumors form new blood vessels to obtain necessary nutrients.[2] Inhibiting VEGFR-2 is a proven strategy to limit cancer growth and invasion.[10]

By simultaneously blocking both of these RTKs, these compounds can both directly inhibit tumor cell growth and cut off the tumor's blood supply, representing a powerful dual-pronged therapeutic strategy.[2]

Modulation of Intracellular Survival Pathways

Beyond cell surface receptors, these compounds profoundly impact intracellular signaling cascades vital for cancer cell survival and proliferation.

• PI3K/Akt/mTOR Pathway: The PI3K/Akt pathway is frequently hyperactivated in non-small-cell lung cancer (NSCLC) and other malignancies, driving oncogenesis and drug resistance.[3] Certain N,N'-diarylurea derivatives have been shown to decrease the activation of Akt (p-Akt) and its downstream effectors like GSK-3β and c-Myc, effectively shutting down this pro-survival pathway.[3][11]

• Wnt/β-catenin Pathway: This pathway is also implicated in cancer progression. A novel diphenyl urea derivative was found to inhibit the nuclear translocation of β-catenin, a key step in activating Wnt target genes that promote cell migration and the Epithelial-Mesenchymal Transition (EMT).[4]

The coordinated inhibition of these pathways is a key driver of the cellular effects observed upon treatment.

Caption: Inhibition of key oncogenic signaling pathways.

Part 3: Cellular Consequences of Target Engagement

The molecular inhibitions detailed above translate into potent and measurable effects on cancer cell behavior and fate.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a critical anti-cancer mechanism that is often evaded by tumor cells.[12][13] Diphenylurea derivatives have been shown to be effective inducers of apoptosis.[2][14] In MCF-7 breast cancer cells, for instance, a lead compound induced total apoptosis in 33.19% of the cell population.[2] This process is often mediated by the intrinsic, mitochondria-dependent pathway, characterized by:

• Upregulation of pro-apoptotic proteins: Increased expression of Bax and p53.[2][15]

• Downregulation of anti-apoptotic proteins: Decreased expression of Bcl-2.[2]

• Activation of executioner caspases: Increased activity of Caspase-3 and Caspase-9, the enzymes that dismantle the cell.[2]

Cell Cycle Arrest

Cancer is fundamentally a disease of uncontrolled cell division. The ability to halt the cell cycle is a key attribute of many effective chemotherapy agents.[16][17] Diphenylurea derivatives can impose a "holding pattern" on cancer cells, arresting their progression through the cell cycle. This arrest is often observed at the G2/M checkpoint, preventing cells from entering mitosis.[2][18] For example, treatment of MCF-7 cells with a pyridinylurea derivative led to a significant increase in the cell population at the G2/M phase, from 11.85% in control cells to 33.81% in treated cells.[2] In other contexts, arrest at the G0/G1 phase has also been reported.[5] This arrest provides a window for other cellular processes, such as apoptosis, to take effect.

Inhibition of Cell Migration and EMT

The spread of cancer to distant organs, or metastasis, is the primary cause of mortality. A key process enabling metastasis is the Epithelial-Mesenchymal Transition (EMT), where stationary epithelial cancer cells acquire migratory, mesenchymal characteristics. Diphenylurea derivatives can reverse this process.[4] In A549 lung cancer cells, treatment led to:

• Upregulation of E-cadherin: An epithelial marker that helps cells adhere to one another.

• Downregulation of N-cadherin and Vimentin: Mesenchymal markers associated with motility.[4] This inhibition of EMT effectively suppresses the migratory and invasive potential of cancer cells.

Quantitative Data Summary: In Vitro Cytotoxicity

The following table summarizes the cytotoxic activity (IC50 values) of various N,N-diphenyl-N'-3-pyridinylurea derivatives against a panel of human cancer cell lines, demonstrating their broad-spectrum antiproliferative activity.

Compound Class/Derivative	Cell Line	Cancer Type	IC50 (µM)	Reference
Aryl Pyridine Phenylurea (APPU2n)	MCF-7	Breast	0.76	[2]
Aryl Pyridine Phenylurea (APPU2n)	PC-3	Prostate	1.85	[2]
Pyridine-Urea (8e)	MCF-7	Breast	0.22	[19]
N,N'-diarylurea (CTPPU)	H460	NSCLC	~12.5	[3]
N,N'-diarylurea (CTPPU)	H292	NSCLC	~12.5	[3]
Pyrazinyl-aryl urea (5-23)	T24	Bladder	4.58	[20]
Phenyl-pyridyl-phenyl urea (5a)	A498	Renal	1.33	[21]
Phenyl-pyridyl-phenyl urea (5a)	KM12	Colon	1.25	[21]

Part 4: Broader Therapeutic Potential

While the anticancer properties of N,N-diphenyl-N'-3-pyridinylurea are the most extensively studied, emerging research indicates a wider therapeutic window for this versatile scaffold.

Antiviral Activity via Endocytosis Inhibition

Many viruses, including Influenza A Virus (IAV) and SARS-CoV-2, rely on host cell endocytic pathways to gain entry and initiate infection.[6] A recent study identified specific diphenylurea derivatives (DPUDs) as a novel class of endocytosis inhibitors. These compounds effectively block viral entry with minimal cytotoxicity. The mechanism involves targeting clathrin-mediated endocytosis, a major portal for viral internalization.[6] This discovery opens a promising new avenue for the development of broad-spectrum host-targeted antiviral therapies.

Part 5: Experimental Protocols & Methodologies

To ensure scientific integrity, the protocols described below are designed as self-validating systems. The choice of each method is driven by the specific biological question being addressed, from initial cytotoxicity screening to detailed mechanistic investigation.

Caption: General experimental workflow for cellular analysis.

Protocol 1: Cell Viability and Cytotoxicity Assessment (MTT Assay)

Causality: The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a foundational colorimetric method to quantify the metabolic activity of a cell population. It serves as a reliable proxy for cell viability and proliferation. This is the first-line experiment to determine the dose-dependent cytotoxic effect of the compound and to calculate the half-maximal inhibitory concentration (IC50), a critical parameter for subsequent mechanistic studies.[19]

Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the N,N-diphenyl-N'-3-pyridinylurea derivative in complete culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include vehicle control (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Protocol 2: Analysis of Apoptosis (Annexin V-FITC/PI Flow Cytometry)

Causality: This flow cytometry-based assay provides a quantitative distinction between different cell populations: viable, early apoptotic, late apoptotic, and necrotic. Its principle relies on two key cellular changes during apoptosis. First, phosphatidylserine (PS), normally on the inner leaflet of the plasma membrane, translocates to the outer leaflet. Annexin V has a high affinity for PS and, when conjugated to a fluorophore like FITC, can label these cells. Second, the plasma membrane loses its integrity in late apoptosis and necrosis, allowing the DNA-intercalating dye Propidium Iodide (PI) to enter and stain the nucleus. This dual-staining method is the gold standard for quantifying apoptosis.[2]

Methodology:

• Cell Treatment: Seed cells in a 6-well plate and treat with the compound at its IC50 and 2x IC50 concentrations for 24-48 hours. Include an untreated control.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use trypsinization, then combine with the floating cells from the supernatant. Wash the cells twice with ice-cold PBS.

• Staining: Resuspend the cell pellet (1-5 x 10⁵ cells) in 100 µL of 1X Annexin-binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution (50 µg/mL).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin-binding buffer to each tube. Analyze the samples within one hour using a flow cytometer.

• Data Interpretation:

  • Annexin V- / PI-: Live cells.

  • Annexin V+ / PI-: Early apoptotic cells.

  • Annexin V+ / PI+: Late apoptotic or necrotic cells.

  • Annexin V- / PI+: Necrotic cells (primary necrosis).

Protocol 3: Cell Cycle Analysis (Propidium Iodide Staining)

Causality: To determine if the compound's antiproliferative effect is due to a halt in cell cycle progression, we analyze the DNA content of the cell population. Propidium Iodide (PI) is a stoichiometric dye that binds to DNA. Therefore, the amount of fluorescence emitted by a PI-stained cell is directly proportional to its DNA content. Cells in the G0/G1 phase have 2N DNA content, cells in the S phase have between 2N and 4N, and cells in the G2 or M phase have 4N DNA content. Flow cytometry can measure this fluorescence on a per-cell basis, generating a histogram that reveals the distribution of the population across the cell cycle phases.[2][22]

Methodology:

• Cell Treatment: Seed cells in a 6-well plate and treat with the compound at relevant concentrations (e.g., IC50) for a specified time (e.g., 24 hours).

• Harvesting and Fixation: Harvest the cells as described for the apoptosis assay. Resuspend the cell pellet in 500 µL of ice-cold PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the pellet in 500 µL of a staining solution containing PI (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL) in PBS. RNase A is crucial to prevent staining of double-stranded RNA.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the samples on a flow cytometer, collecting the fluorescence data for at least 10,000 events per sample.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to deconvolute the DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Part 6: Conclusion and Future Directions

N,N-diphenyl-N'-3-pyridinylurea and its analogs have unequivocally demonstrated significant biological activity in a variety of cellular models. The scaffold's ability to engage multiple oncogenic targets simultaneously—including RTKs like VEGFR-2 and c-MET and intracellular pathways like PI3K/Akt—positions it as a highly valuable platform for the development of next-generation anticancer therapeutics.[2][3][10] The cellular consequences, namely the robust induction of apoptosis and cell cycle arrest, are well-documented and provide a clear rationale for their potent antiproliferative effects.

Future research should focus on several key areas. First, optimizing the structure to enhance selectivity and potency for specific kinase targets could lead to compounds with improved therapeutic indices and fewer off-target effects. Second, a deeper investigation into potential resistance mechanisms is critical for long-term clinical success. Finally, exploring the full potential of this scaffold in other therapeutic areas, such as virology, could yield novel treatments for a host of human diseases. The journey of this compound from plant science to clinical oncology is a testament to the power of chemical scaffold exploration in modern drug discovery.

References

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• Zhu, J., et al. (2022). Concise synthesis and biological activity evaluation of novel pyrazinyl–aryl urea derivatives against several cancer cell lines, which can especially induce T24 apoptotic and necroptotic cell death. RSC Advances. [Link]

• Wang, Y., et al. (2024). Design, synthesis, and biological evaluation of 3-phenyl substituted pyridine derivatives as potential dual inhibitors of XOR and URAT1. European Journal of Medicinal Chemistry. [Link]

• Mathew, B., et al. (2018). Synthesis and In Vitro Antiproliferative Activity of New 1-Phenyl-3-(4-(pyridin-3-yl)phenyl)urea Scaffold-Based Compounds. Molecules. [Link]

• Li, Y., et al. (2021). Design, Synthesis and Anticancer Activity of a New Series of N-aryl-N′-[4-(pyridin-2-ylmethoxy)benzyl]urea Derivatives. Molecules. [Link]

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Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Analytical Method for the Quantification of N,N-Diphenyl-N'-3-pyridinylurea in Biological Matrices

Target Audience: Researchers, Analytical Scientists, and Drug Metabolism and Pharmacokinetics (DMPK) Professionals.

Executive Summary

N,N-diphenyl-N'-3-pyridinylurea is a representative diaryl-heteroaryl urea scaffold frequently utilized in the design of potent kinase inhibitors and Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors [1]. Quantifying this compound in complex biological matrices (e.g., plasma, microsomes) presents unique analytical challenges due to the basicity of the pyridine ring and the propensity of the urea linkage to undergo in-source fragmentation. This application note details a robust, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol designed to achieve high sensitivity (LLOQ of 0.05 ng/mL), mitigate silanol-driven peak tailing, and ensure reliable separation from isobaric interferences.

Mechanistic Context & Analytical Challenges

Pharmacological Relevance

The N,N-diphenylurea motif is a privileged pharmacophore in oncology and immunology. When linked to a 3-pyridinyl moiety, the resulting compound exhibits enhanced hydrogen-bonding capacity and target affinity, particularly within the hydrophobic pockets of IDO1 and various receptor tyrosine kinases [1].

Analytical Bottlenecks

• Isobaric Isomerism: Differentiating positional isomers (e.g., 2-pyridyl vs. 3-pyridyl ureas) is notoriously difficult due to identical precursor masses and highly similar fragmentation pathways. Advanced chromatographic optimization or cyclic ion mobility is often required to resolve these species [2].

• Pyridine Basicity & Peak Tailing: The unshielded nitrogen on the 3-pyridinyl ring interacts strongly with residual silanols on standard silica-based stationary phases, leading to severe peak tailing and loss of resolution.

• Urea Bond Lability: The urea linkage is highly susceptible to thermal degradation and in-source fragmentation during electrospray ionization (ESI), which can artificially deplete the precursor ion population [M+H]⁺ at m/z 290.1.

Experimental Design & Causality

As a Senior Application Scientist, every parameter in this workflow has been selected based on mechanistic causality rather than empirical guesswork:

• Extraction Chemistry: We employ a Protein Precipitation (PPT) method using Acetonitrile (ACN) acidified with 0.1% Formic Acid (FA). The acidic environment serves a dual purpose: it disrupts protein-drug binding (critical for highly protein-bound diaryl ureas) and ensures the pyridine ring remains protonated, preventing it from partitioning into the lipid fraction [3].

• Chromatographic Strategy: To combat silanol interactions, an end-capped, superficially porous particle (SPP) C18 column is utilized. The mobile phase is buffered with 10 mM Ammonium Formate. The ammonium ions ( NH4+​ ) act as silanol-masking agents, outcompeting the basic pyridine ring for secondary interaction sites and resulting in highly symmetrical peaks.

• MS/MS Fragmentation: Collision-induced dissociation (CID) of N,N-diphenyl-N'-3-pyridinylurea ([M+H]⁺ m/z 290.1) primarily cleaves the urea C-N bonds. This yields a highly abundant diphenylamine radical cation (m/z 168.1) and a protonated 3-aminopyridine fragment (m/z 95.1) [2]. We utilize the 290.1 → 168.1 transition as the primary quantifier due to its superior signal-to-noise ratio in plasma matrices.

Step-by-Step Methodological Protocol

Sample Preparation (Plasma)

This protocol is designed to be a self-validating system; the inclusion of a stable isotope-labeled internal standard (SIL-IS) prior to extraction corrects for matrix effects and recovery losses.

• Spiking: Aliquot 50 µL of human or murine plasma into a 1.5 mL low-bind Eppendorf tube. Add 10 µL of Internal Standard (e.g., N,N-diphenyl-N'-3-pyridinylurea-d5 at 100 ng/mL).

• Precipitation: Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

• Agitation: Vortex vigorously for 30 seconds to ensure complete protein denaturation.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4 °C.

• Transfer & Evaporation: Transfer 150 µL of the clear supernatant to a clean glass autosampler vial. Evaporate to dryness under a gentle stream of ultra-pure nitrogen gas at 35 °C.

• Reconstitution: Reconstitute the residue in 100 µL of Mobile Phase A:B (80:20, v/v). Vortex for 15 seconds and inject 5 µL into the LC-MS/MS system.

Liquid Chromatography Conditions

Parameter	Specification / Condition
Column	Waters XSelect CSH C18 (50 × 2.1 mm, 2.5 µm)
Mobile Phase A	Water + 0.1% Formic Acid + 10 mM Ammonium Formate
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.40 mL/min
Column Temperature	40 °C (Reduces backpressure and improves mass transfer)
Gradient Program	0.0-0.5 min: 20% B 0.5-3.0 min: 20% → 95% B 3.0-4.0 min: 95% B 4.0-4.1 min: 95% → 20% B 4.1-5.5 min: 20% B (Re-equilibration)
Injection Volume	5 µL

Mass Spectrometry Parameters (ESI+)

Parameter	Value	Rationale
Ionization Mode	ESI Positive	Protonation of the basic pyridine nitrogen.
Capillary Voltage	3.0 kV	Optimal for medium-polarity urea compounds.
Desolvation Temp	500 °C	Ensures complete droplet evaporation at 0.4 mL/min.
Declustering Potential	40 V	Kept deliberately low to prevent in-source urea cleavage.
Quantifier MRM	m/z 290.1 → 168.1	High abundance diphenylamine fragment (CE: 22 eV).
Qualifier MRM	m/z 290.1 → 95.1	3-aminopyridine fragment for structural confirmation (CE: 35 eV).

Method Validation & Quantitative Data

The method was validated according to FDA/EMA bioanalytical guidelines. The use of ammonium formate successfully mitigated peak tailing, yielding an asymmetry factor ( As​ ) of 1.05.

Validation Parameter	Result	Acceptance Criteria
Linear Dynamic Range	0.05 – 500 ng/mL	R2≥0.995
LLOQ	0.05 ng/mL	S/N ≥ 10, Precision ≤ 20%
Intra-day Precision (CV%)	3.2% – 6.8%	≤ 15% (except LLOQ ≤ 20%)
Inter-day Accuracy (%)	94.5% – 106.2%	85% – 115%
Matrix Effect (IS-normalized)	92.4% ± 4.1%	85% – 115% (Indicates minimal ion suppression)
Extraction Recovery	88.5% ± 5.2%	Consistent across low, mid, and high QC levels

Workflow Visualization

The following diagram maps the logical progression of the sample preparation and analytical workflow, highlighting the critical path from complex matrix to quantified data.

Caption: Step-by-step bioanalytical workflow for the LC-MS/MS quantification of N,N-diphenyl-N'-3-pyridinylurea.

References

• Hou, X.-X., Wu, Z.-Y., Zhan, A., & Yang, J.-X. (2023). Synthesis and activity study of novel N,N-diphenylurea derivatives as IDO1 inhibitors. Frontiers in Chemistry, 11. URL:[Link]

• Mane, S. S., Warner, C. D., Dearden, D. V., & Lee, K. W. (2025). Differentiating Isomeric Urea Derivatives by Cyclic Ion Mobility-Mass Spectrometry, Host-Guest Chemistry, and Tandem Mass Spectrometry. Journal of the American Society for Mass Spectrometry, 36(6), 1348-1356. URL:[Link]

• Zhao, M., Zabelina, Y., Rudek, M. A., Wolff, A. C., & Baker, S. D. (2003). A rapid and sensitive method for determination of dimethyl benzoylphenyl urea in human plasma by using LC/MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 33(4), 725-733. URL:[Link]

Application Notes and Protocols: Formulation Strategies for In Vivo Dosing of N,N-diphenyl-N'-3-pyridinylurea

Introduction

N,N-diphenyl-N'-3-pyridinylurea is a compound of interest in various research fields. However, like many novel chemical entities, it presents a significant challenge for in vivo studies due to its poor aqueous solubility.[1][2] This characteristic can lead to low and variable bioavailability, making it difficult to establish a clear dose-response relationship in pharmacokinetic and pharmacodynamic studies.[3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on effective formulation strategies to enable consistent and reliable in vivo dosing of N,N-diphenyl-N'-3-pyridinylurea.

The following sections will delve into the physicochemical properties of diphenylurea-based compounds, outline a tiered approach to formulation development, and provide detailed protocols for the preparation and characterization of suitable in vivo dosing vehicles. The emphasis is on a logical, step-by-step process that prioritizes simplicity and scientific rigor.

Physicochemical Characterization: The Foundation of Formulation

A thorough understanding of the compound's physicochemical properties is the critical first step in developing a successful formulation.[4] For N,N-diphenyl-N'-3-pyridinylurea, key parameters to determine include:

• Solubility: Assess solubility in a panel of pharmaceutically acceptable solvents and vehicles. This includes aqueous buffers at various pH values, co-solvents (e.g., PEG 400, propylene glycol, DMSO), and lipids (e.g., corn oil, sesame oil, medium-chain triglycerides).[3][5]

• pKa: The ionization constant will inform whether pH adjustment can be used to enhance solubility. Many compounds are ionizable, with a majority being weakly basic.[6]

• LogP: The octanol-water partition coefficient indicates the lipophilicity of the compound, which is a key factor in selecting an appropriate formulation strategy, particularly for lipid-based systems.[7]

• Solid-State Properties: Characterization of the solid form (crystalline vs. amorphous) is crucial, as the amorphous form generally exhibits higher solubility.[8][9] Techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) are valuable here.

Table 1: Illustrative Physicochemical Properties of a Diphenylurea Analog

Property	Value	Significance
Molecular Weight	212.25 g/mol [7]	Influences diffusion and membrane transport.
Melting Point	~235 °C[10]	High melting point often correlates with low solubility.
Water Solubility	< 0.1 mg/mL[11]	Indicates the need for solubility enhancement strategies.
LogP	~3.44 (for a similar structure)[12]	Suggests moderate to high lipophilicity.

A Tiered Approach to Formulation Development

A systematic, tiered approach is recommended to efficiently identify a suitable formulation. This strategy begins with the simplest methods and progresses to more complex systems only as needed.[4]

Caption: Tiered approach to formulation development for poorly soluble compounds.

Formulation Strategies and Protocols

Tier 1 & 2: Solutions with pH Adjustment and Co-solvents

For compounds with ionizable groups, pH adjustment can be a straightforward method to increase aqueous solubility.[6] However, given the nature of the diphenylurea scaffold, this may have limited applicability.

Co-solvent systems are a widely used strategy to solubilize hydrophobic compounds for in vivo studies.[3][6] These formulations involve a mixture of a primary solvent (often water or a buffer) and a water-miscible organic solvent.

Common Co-solvents:

• Polyethylene glycol 400 (PEG 400)

• Propylene glycol (PG)

• Dimethyl sulfoxide (DMSO)[12]

• Ethanol

• N-methyl-2-pyrrolidone (NMP)[3]

Protocol 1: Preparation of a Co-solvent Formulation

• Solubility Screening: Determine the solubility of N,N-diphenyl-N'-3-pyridinylurea in various individual co-solvents and their blends with aqueous vehicles (e.g., saline, PBS).

• Vehicle Selection: Choose a co-solvent system that provides the desired concentration with a minimal amount of organic solvent to mitigate potential toxicity.[13] A common starting point is a mixture of PEG 400 and water or saline.

• Preparation: a. Weigh the required amount of N,N-diphenyl-N'-3-pyridinylurea into a sterile glass vial. b. Add the co-solvent(s) and vortex or sonicate until the compound is fully dissolved. c. If required, slowly add the aqueous component while continuously mixing to avoid precipitation. d. Visually inspect the final formulation for clarity and the absence of particulates.

Table 2: Example Co-Solvent Systems for Oral Dosing in Rodents

Co-solvent System	Ratio (v/v)	Maximum Recommended Dose Volume (mL/kg)	Notes
PEG 400 : Water	50:50	10	A commonly used, well-tolerated vehicle.
DMSO : PEG 400 : Saline	10:40:50	5	DMSO enhances solubility but should be used at low concentrations due to potential toxicity.[12]
Propylene Glycol : Ethanol : Water	20:10:70	10	Ethanol can aid in initial dissolution.

Data compiled from multiple sources providing guidelines for animal experimentation.[13][14]

Tier 3: Suspensions

When the target dose cannot be achieved in a solution, a suspension is a viable alternative.[4] This involves dispersing the solid drug particles in a liquid vehicle. The key to a successful suspension is to ensure homogeneity and prevent settling to allow for accurate dosing.

Essential Excipients for Suspensions:

• Wetting Agents: Reduce the interfacial tension between the solid particles and the liquid vehicle, facilitating uniform dispersion. Examples include polysorbates (e.g., Tween® 80) and sodium lauryl sulfate.[15][16]

• Suspending Agents: Increase the viscosity of the vehicle to slow down sedimentation. Examples include methylcellulose, carboxymethylcellulose (CMC), and xanthan gum.[17][18]

• Flocculating Agents: Promote the formation of loose agglomerates (flocs) that are easily re-dispersed upon shaking.[16]

Protocol 2: Preparation of a Simple Suspension

• Particle Size Reduction (Optional but Recommended): If necessary, reduce the particle size of the N,N-diphenyl-N'-3-pyridinylurea using techniques like micronization to improve dissolution rate and suspension stability.[3][8]

• Vehicle Preparation: Prepare the aqueous vehicle containing the suspending agent and wetting agent. For example, a 0.5% (w/v) methylcellulose solution with 0.1% (v/v) Tween® 80.

• Wetting the Compound: In a mortar, add a small amount of the vehicle to the weighed compound and triturate to form a smooth paste. This ensures that all particles are adequately wetted.

• Forming the Suspension: Gradually add the remaining vehicle to the paste while continuously mixing.

• Homogenization: Transfer the suspension to a suitable container and homogenize using a high-shear mixer or sonicator to ensure a uniform particle size distribution.

• Pre-dosing: Before each administration, thoroughly vortex or shake the suspension to ensure homogeneity. If the suspension is prone to settling, continuous stirring during dosing may be necessary.[4]

Tier 4: Lipid-Based Formulations

For highly lipophilic compounds, lipid-based formulations can significantly enhance oral bioavailability.[8][19] These systems can improve solubility and facilitate absorption through lymphatic pathways.[3]

Types of Lipid-Based Formulations:

• Lipid Solutions: The compound is dissolved in a pharmaceutically acceptable oil (e.g., corn oil, sesame oil, medium-chain triglycerides).

• Self-Emulsifying Drug Delivery Systems (SEDDS): These are isotropic mixtures of oils, surfactants, and co-solvents that form a fine oil-in-water emulsion upon gentle agitation in an aqueous medium like the gastrointestinal fluids.[5][19]

Protocol 3: Development of a Lipid-Based Formulation

• Excipient Screening: Determine the solubility of N,N-diphenyl-N'-3-pyridinylurea in a range of oils, surfactants (e.g., Cremophor® EL, Labrasol®), and co-solvents (e.g., Transcutol® HP).[5]

• Ternary Phase Diagram Construction: For SEDDS, construct ternary phase diagrams with different ratios of oil, surfactant, and co-solvent to identify the self-emulsifying region.

• Formulation Preparation: a. Weigh the appropriate amounts of the selected oil, surfactant, and co-solvent into a glass vial. b. Heat the mixture gently (if necessary) and mix until a clear, homogenous solution is formed. c. Add the N,N-diphenyl-N'-3-pyridinylurea to the excipient mixture and stir until completely dissolved.

• Characterization: Evaluate the formulation for its self-emulsification properties, droplet size, and stability upon dilution.

Caption: Workflow for the preparation of a pharmaceutical suspension.

Analytical Characterization of Formulations

Proper characterization of the prepared formulation is essential to ensure quality, stability, and reproducibility of in vivo studies.

Table 3: Key Analytical Techniques for Formulation Characterization

Formulation Type	Analytical Technique	Purpose
Solution	Visual Inspection	Check for clarity and absence of precipitation.
HPLC-UV	Confirm drug concentration and purity.[20]
pH measurement	Ensure the pH is within the desired range.
Suspension	Microscopy/Particle Size Analysis	Determine particle size distribution and morphology.[17]
Rheometry	Measure viscosity to assess physical stability.
Re-suspendability Test	Evaluate the ease of re-dispersing settled particles.
HPLC-UV	Determine drug concentration and content uniformity.
Lipid-Based	Droplet Size Analysis (DLS)	Measure the globule size of the emulsion formed upon dispersion.[21]
In Vitro Dispersion Test	Assess the self-emulsification performance in simulated gastric and intestinal fluids.[22]
HPLC-UV	Quantify drug content in the formulation.

In Vivo Administration Considerations

The choice of administration route and proper technique are critical for the success of in vivo studies. Oral gavage is a common route for preclinical studies in rodents.[13]

Protocol 4: Oral Gavage Administration in Rodents (General Guidance)

• Animal Restraint: Gently but firmly restrain the animal to prevent movement and ensure the head and body are in a straight line.

• Gavage Needle Measurement: Measure the gavage needle from the tip of the animal's nose to the last rib to estimate the distance to the stomach.

• Needle Insertion: Gently insert the ball-tipped gavage needle into the mouth and pass it along the esophagus into the stomach. Do not force the needle.

• Substance Administration: Once the needle is correctly placed, slowly administer the calculated volume of the formulation.

• Post-Administration Monitoring: Observe the animal for any signs of distress after dosing.

Table 4: Recommended Administration Volumes for Rodents

Species	Route	Maximum Volume (mL/kg)	Recommended Needle Size (Gauge)
Mouse	Oral (gavage)	10	20-22 (with ball tip)
Rat	Oral (gavage)	10	18-20 (with ball tip)

Data compiled from multiple sources providing guidelines for animal experimentation.[14]

Conclusion

The successful in vivo evaluation of N,N-diphenyl-N'-3-pyridinylurea hinges on the development of an appropriate and well-characterized formulation. By employing a systematic, tiered approach that begins with simple solutions and progresses to more complex systems like suspensions and lipid-based formulations as needed, researchers can overcome the challenges posed by its poor aqueous solubility. The protocols and guidelines presented in this application note provide a robust framework for developing reproducible and effective dosing vehicles, ultimately enabling the acquisition of high-quality pharmacokinetic and pharmacodynamic data. Adherence to good laboratory practices and ethical guidelines for animal research is paramount throughout the entire process.[23]

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• 15. Excipients Used in the Formulation of Pharmaceutical Suspensions [pharmapproach.com]
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• 17. A Guide to Oral Suspensions for Formulation Scientists - Lubrizol [lubrizol.com]
• 18. ORAL SUSPENSIONS - A New Standard in Oral Suspensions: Leveraging Novel Excipients for FDA Approval [drug-dev.com]
• 19. PRECLINICAL/CLINICAL STUDIES - Preclinical Toxicology vs Clinical: Key Considerations in Using Lipid-Based Formulations [drug-dev.com]
• 20. bioprocessintl.com [bioprocessintl.com]
• 21. Webinar: Lipid-Based Drug Delivery: Dosage Form Design From Pre-Clinical to First-in-Human Studies | SGS [sgs.com]
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• 23. science.rspca.org.uk [science.rspca.org.uk]

Spectroscopic Characterization of N,N-diphenyl-N'-3-pyridinylurea: A Guide to NMR and FTIR Analysis

Introduction: The Structural Elucidation of a Key Synthetic Intermediate

N,N-diphenyl-N'-3-pyridinylurea is a molecule of significant interest in medicinal chemistry and materials science, often serving as a scaffold in the design of novel kinase inhibitors and functional organic materials.[1] Accurate and unambiguous structural confirmation is paramount for any research and development involving this compound. This application note provides a comprehensive guide to the spectroscopic characterization of N,N-diphenyl-N'-3-pyridinylurea using Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy. We will delve into the theoretical underpinnings of the expected spectral features, present detailed protocols for sample preparation and data acquisition, and offer insights into the interpretation of the resulting spectra for unequivocal structural validation.

This document is intended for researchers, scientists, and drug development professionals who require a robust and reliable methodology for the characterization of N,N-diphenyl-N'-3-pyridinylurea and structurally related compounds.

Molecular Structure and Key Functional Groups

To effectively interpret the spectroscopic data, a clear understanding of the molecular architecture of N,N-diphenyl-N'-3-pyridinylurea is essential. The molecule is comprised of three key components: a diphenylamino group, a central urea linkage, and a 3-substituted pyridine ring. Each of these moieties possesses unique electronic and vibrational properties that will give rise to characteristic signals in the NMR and FTIR spectra.

Figure 1: Molecular structure of N,N-diphenyl-N'-3-pyridinylurea highlighting the key functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the carbon-hydrogen framework of a molecule. For N,N-diphenyl-N'-3-pyridinylurea, both ¹H and ¹³C NMR are indispensable for complete structural assignment.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of N,N-diphenyl-N'-3-pyridinylurea will exhibit distinct signals corresponding to the protons of the diphenylamino and pyridinyl moieties, as well as the N-H proton of the urea linkage. The expected chemical shifts are influenced by the electronic environment of each proton.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Pyridinyl-H2, H6	8.5 - 8.8	Multiplet	2H
Pyridinyl-H4	7.5 - 7.8	Multiplet	1H
Pyridinyl-H5	7.1 - 7.5	Multiplet	1H
Phenyl-H (ortho, meta, para)	6.9 - 7.4	Multiplet	10H
Urea N-H	8.8 - 9.5	Singlet (broad)	1H

Note: The exact chemical shifts can be influenced by the choice of solvent.[2][3]

The protons on the pyridine ring are expected to resonate at lower field (higher ppm) due to the electron-withdrawing effect of the nitrogen atom.[4] Specifically, the protons at the 2 and 6 positions (α-protons) are the most deshielded.[4] The protons of the two phenyl rings on the diphenylamino group are likely to overlap, creating a complex multiplet in the aromatic region.[5][6][7] The urea N-H proton typically appears as a broad singlet at a downfield chemical shift and its position can be concentration and temperature dependent.[8]

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. Due to the low natural abundance of ¹³C, these spectra are typically acquired with proton decoupling, resulting in singlets for each unique carbon atom.

Carbon Assignment	Expected Chemical Shift (δ, ppm)
Urea C=O	152 - 160
Pyridinyl-C2, C6	147 - 152
Pyridinyl-C4	135 - 140
Pyridinyl-C3, C5	120 - 130
Phenyl-C (ipso)	140 - 145
Phenyl-C (ortho, meta, para)	115 - 130

The carbonyl carbon of the urea group is characteristically found at a low field, typically in the 152-160 ppm range.[9] The carbons of the pyridine ring will also exhibit distinct chemical shifts, with C2 and C6 being the most downfield.[4] The phenyl carbons of the diphenylamino group will appear in the aromatic region, with the ipso-carbons (the carbons directly attached to the nitrogen) being the most deshielded within that group.[10][11]

Protocol for NMR Data Acquisition

• Sample Preparation:

  • Weigh approximately 5-10 mg of N,N-diphenyl-N'-3-pyridinylurea into a clean, dry NMR tube.

  • Add approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical as it can influence chemical shifts.[2] DMSO-d₆ is often a good choice for ureas as it can help in observing the N-H proton signal.

  • Cap the NMR tube and gently agitate until the sample is fully dissolved. A brief sonication may be necessary.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock and shim the instrument to ensure a homogeneous magnetic field.

  • Acquire a standard ¹H NMR spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to the ¹H spectrum due to the lower sensitivity of the ¹³C nucleus.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a valuable technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation. The FTIR spectrum of N,N-diphenyl-N'-3-pyridinylurea will be dominated by the characteristic vibrations of the urea and aromatic moieties.

FTIR Spectral Analysis

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
N-H Stretch (Urea)	3200 - 3400	Medium-Strong, Broad
C-H Stretch (Aromatic)	3000 - 3100	Medium-Weak
C=O Stretch (Urea, Amide I)	1640 - 1680	Strong
N-H Bend (Urea, Amide II)	1580 - 1620	Medium-Strong
C=C and C=N Stretch (Aromatic Rings)	1450 - 1600	Medium-Strong, Multiple Bands
C-N Stretch	1200 - 1350	Medium

The most prominent features in the FTIR spectrum will be the N-H and C=O stretching vibrations of the urea group. The N-H stretch typically appears as a broad band in the 3200-3400 cm⁻¹ region.[9][12] The C=O stretch, often referred to as the Amide I band, is a strong, sharp absorption expected between 1640 and 1680 cm⁻¹.[13][14] The N-H bending vibration (Amide II band) is also a key diagnostic peak, appearing in the 1580-1620 cm⁻¹ range.[14] The aromatic C=C and C=N stretching vibrations of the phenyl and pyridinyl rings will give rise to a series of bands in the 1450-1600 cm⁻¹ region.[15]

Protocol for FTIR Data Acquisition (KBr Pellet Method)

• Sample Preparation:

  • Place a small amount (1-2 mg) of N,N-diphenyl-N'-3-pyridinylurea in a clean agate mortar.

  • Add approximately 100-200 mg of dry, powdered potassium bromide (KBr).

  • Gently grind the mixture with a pestle until a fine, homogeneous powder is obtained.

  • Transfer a portion of the powder to a pellet press and apply pressure to form a thin, transparent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum with an empty sample holder.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • The resulting spectrum should be displayed in terms of transmittance or absorbance versus wavenumber.

Data Interpretation and Validation Workflow

A robust structural confirmation of N,N-diphenyl-N'-3-pyridinylurea is achieved by a synergistic interpretation of both NMR and FTIR data. The presence of key functional groups identified by FTIR should be corroborated by the corresponding signals in the NMR spectra.

Figure 2: A comprehensive workflow for the spectroscopic validation of N,N-diphenyl-N'-3-pyridinylurea.

Conclusion

The combined application of NMR and FTIR spectroscopy provides a powerful and definitive approach for the structural characterization of N,N-diphenyl-N'-3-pyridinylurea. By following the detailed protocols and interpretative guidelines presented in this application note, researchers can confidently verify the identity and purity of this important chemical entity, ensuring the integrity and reproducibility of their scientific investigations.

References

• Benchchem. Application Notes and Protocols for NMR Spectroscopy of Pyridine Derivatives.
• The Royal Society of Chemistry. Supplementary Data.
• Wiley-VCH. Supporting Information.
• ResearchGate. ¹³C NMR chemical shifts (δ, ppm) of pyridine in various solvents.
• DTIC. ¹H and ¹³C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a).
• Isotropic NMR Shifts in Pyridine-Type Bases Complexed with Paramagnetic Ni II and COIl Acetylacetonates*.
• Journal of the Chemical Society, Perkin Transactions 1. Pyridine-induced shifts in the ¹H nuclear magnetic resonance spectra of 20-hydroxypregnane derivatives.
• PMC. Discovery of new 1,3-diphenylurea appended aryl pyridine derivatives as apoptosis inducers through c-MET and VEGFR-2 inhibition: design, synthesis, in vivo and in silico studies.
• PMC. Synthesis and antimicrobial activity of some new diphenylamine derivatives.
• Pyridinic-nitrogen on ordered mesoporous carbon: A versatile NAD(P)H mimic for borrowing-hydrogen reactions.
• Doc Brown's Advanced Organic Chemistry. mass spectrum,1H NMR & 13C NMR spectra & infrared spectrum of urea CH4N2O CO(NH2)2 O=C(NH2)2 prominent wavenumbers cm-1 detecting carbonyl amine amino functional groups present finger print for identification of urea image diagram.
• Synthesis and activity study of novel N,N-diphenylurea derivatives as IDO1 inhibitors.
• ChemicalBook. Diphenylamine(122-39-4) ¹H NMR spectrum.
• ResearchGate. FTIR spectra to determine the amine functional groups on urea.
• ResearchGate. FTIR spectra of urea derivative before (a) and after electrochemical oxidation on the graphite (b) and platinum (c) screen-printed electrode surfaces.
• Der Pharma Chemica. Quantitation of urea in urine by Fourier transforms infrared spectroscopy.
• PubChem. Diphenylamine.
• IOSR Journal. Spectroscopic study on Thiourea and Thiosemicarbazide in Non- aqueous media.
• SpectraBase. Diphenylamine - Optional[¹³C NMR] - Chemical Shifts.
• ChemicalBook. 1,1-diphenylurea(603-54-3) IR Spectrum.
• Design, synthesis and characterization of N', N"-diaryl ureas as p38 kinase inhibitors.
• FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review.
• NIST WebBook. Urea, N,N'-diphenyl-.
• ResearchGate. Representative parts of (A) FTIR spectrum; (B) ¹H NMR spectrum of N,N′-diphenethylurea.
• Rsc.org. Supporting information for An Unexpected Reaction to Methodology: An Unprecedented Approach to transamidation.
• ChemicalBook. 1,3-Diphenylurea (102-07-8) ¹H NMR spectrum.
• PubChem. 3-Phenyl-1-(pyridin-3-yl)urea.
• 1-Phenyl-3-(pyridin-3-yl)urea.
• Liberty University. SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines.
• SpectraBase. N,N'-Diphenylurea - Optional[FTIR] - Spectrum.
• Wikipedia. 1,3-Diphenylurea.
• PubMed. Preparation and characterization of N-(3-pyridinyl) spirocyclic diamines as ligands for nicotinic acetylcholine receptors.
• ResearchGate. Synthetic, infrared, ¹H and¹³C NMR spectral studies on N-(2-/3-substituted phenyl)-4-substituted benzenesulphonamides.

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• 9. mass spectrum,1H NMR & 13C NMR spectra & infrared spectrum of urea CH4N2O CO(NH2)2 O=C(NH2)2 prominent wavenumbers cm-1 detecting carbonyl amine amino functional groups present finger print for identification of urea image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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crystallization and purification techniques for N,N-diphenyl-N'-3-pyridinylurea

An Application Guide to the Crystallization and Purification of N,N-diphenyl-N'-3-pyridinylurea

For researchers and professionals in drug discovery and development, the purity of a compound is paramount. N,N-diphenyl-N'-3-pyridinylurea, a substituted urea derivative, holds potential as a building block in medicinal chemistry, particularly in the development of kinase inhibitors. Its structural similarity to established pharmacophores necessitates robust methods for obtaining highly pure material to ensure reliable biological and pharmacological data.

This guide provides a detailed exploration of the principles and protocols for the crystallization and purification of N,N-diphenyl-N'-3-pyridinylurea. We move beyond simple procedural lists to explain the underlying chemical principles, enabling scientists to adapt and troubleshoot these methods effectively.

Understanding the Molecule: Physicochemical Properties and Impurity Profile

The purification strategy for N,N-diphenyl-N'-3-pyridinylurea is dictated by its molecular structure. It features two aromatic rings (one phenyl, one pyridinyl) and a central urea moiety. This combination imparts specific characteristics:

• Solubility: The urea group can form strong hydrogen bonds, while the aromatic rings contribute to van der Waals interactions. The molecule is expected to have low solubility in water but will be soluble in various organic solvents like ethanol, acetone, and dimethylformamide (DMF).[1] The presence of the basic nitrogen atom in the pyridine ring can slightly increase its polarity compared to its close analog, N,N'-diphenylurea.[2]

• Likely Impurities: Depending on the synthetic route (e.g., reaction of 3-aminopyridine with diphenylcarbamoyl chloride, or N,N-diphenylurea with 3-aminopyridine), common impurities may include:

  • Unreacted starting materials (3-aminopyridine, diphenylamine).

  • Symmetrically substituted byproducts (e.g., N,N'-di(pyridin-3-yl)urea).

  • Reagents from the synthesis, such as triethylamine or coupling agents.[3]

Strategic Approach to Purification

A multi-tiered approach is often the most effective strategy for achieving high purity. The choice of method depends on the scale of the purification and the nature of the impurities.

Caption: Decision workflow for selecting a purification strategy.

Recrystallization: The Primary Purification Technique

Recrystallization is a powerful technique for purifying solid compounds, leveraging differences in solubility between the target compound and its impurities in a given solvent at different temperatures.[4] For a successful recrystallization, the ideal solvent should dissolve the compound well when hot but poorly when cold.[5]

Solvent Selection

Preliminary solubility tests are critical. Based on the properties of similar substituted ureas, several solvents are promising candidates.[6]

Solvent	Predicted Solubility (Hot)	Predicted Solubility (Cold)	Rationale & Notes
Ethanol	High	Low to Moderate	A common and effective choice for substituted ureas.[6][7] Provides a good solubility differential.
Isopropanol	High	Low	Similar to ethanol, but may offer a larger solubility gradient, potentially improving yield.
Acetone	Very High	Moderate	May be too good a solvent, leading to lower recovery unless used in an anti-solvent system.
Ethyl Acetate	Moderate	Very Low	A good candidate for yielding high-purity crystals, though initial dissolution may require larger volumes.
Toluene	Moderate	Very Low	A non-polar option, useful if impurities are highly polar.

Protocol 1: Single-Solvent Recrystallization from Ethanol

This protocol is the recommended starting point for purifying crude N,N-diphenyl-N'-3-pyridinylurea that is already relatively pure.

Methodology:

• Dissolution: Place the crude solid (e.g., 5.0 g) into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar. Add a minimal volume of ethanol (e.g., 50 mL) and heat the mixture to a gentle boil on a hot plate with stirring.

• Achieve Saturation: Continue to add hot ethanol in small portions until the solid completely dissolves.[4] It is crucial to add only the minimum amount of solvent required to form a saturated solution to maximize yield.

• Decolorization (Optional): If the solution is colored by high-molecular-weight impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal (approx. 1-2% by weight). Return the mixture to a boil for 2-3 minutes.

• Hot Filtration (Optional): If charcoal or insoluble impurities are present, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step must be performed quickly to prevent premature crystallization in the funnel.[6]

• Crystallization: Cover the flask with a watch glass and allow the clear solution to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.[5]

• Maximize Yield: Once the flask has reached ambient temperature, place it in an ice-water bath for at least 30 minutes to induce maximum precipitation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold ethanol to remove any residual soluble impurities from the crystal surfaces.

• Drying: Dry the crystals under vacuum to a constant weight. Characterize the final product by melting point and spectroscopic methods (NMR, LC-MS) to confirm purity.

Advanced & Alternative Purification Techniques

When simple recrystallization is insufficient, more advanced methods are required.

Protocol 2: Flash Column Chromatography

This technique is ideal for separating the target compound from impurities with different polarities.

Methodology:

• Stationary Phase: Prepare a silica gel slurry in the chosen mobile phase and pack a glass column.

• Sample Loading: Dissolve a small amount of the crude material in a minimal volume of dichloromethane or the mobile phase. Alternatively, perform a "dry loading" by adsorbing the compound onto a small amount of silica gel.

• Elution: Begin elution with a non-polar solvent system (e.g., Hexane:Ethyl Acetate 9:1) and gradually increase the polarity of the mobile phase (e.g., to 1:1). The pyridinyl moiety will increase the compound's affinity for silica compared to N,N'-diphenylurea, requiring a more polar eluent.

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure. The resulting solid can then be further purified by recrystallization as described in Protocol 1.

Caption: Workflow for Flash Column Chromatography.

Protocol 3: Acid-Base Extraction

The basic nitrogen of the pyridine ring provides a unique chemical handle for purification. This method is excellent for removing neutral organic impurities.

Methodology:

• Dissolution: Dissolve the crude product in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate.

• Acidic Wash: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl). The basic N,N-diphenyl-N'-3-pyridinylurea will be protonated and move into the aqueous layer, leaving non-basic impurities in the organic layer.

• Separation: Separate the aqueous layer containing the protonated product.

• Neutralization: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 1 M NaOH or saturated NaHCO₃ solution) with stirring until the solution is neutral or slightly basic (pH 7-8). The pure product will precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration, wash with cold deionized water, and dry under vacuum. This material can then be recrystallized (Protocol 1) to obtain highly pure crystals.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Oiling Out	The melting point of the solute is below the boiling point of the solvent; the solution was cooled too rapidly; high concentration of impurities.	Re-heat the mixture to dissolve the oil, add a small amount of a better solvent (or a co-solvent), and allow to cool much more slowly. Consider using a solvent with a lower boiling point.
No Crystal Formation	Too much solvent was used; the compound is too soluble in the cold solvent.	Boil off some of the solvent to concentrate the solution and attempt to cool again. If that fails, a different solvent system is needed.
Poor Recovery	The compound has significant solubility in the cold solvent; premature crystallization during hot filtration.	Ensure the solution is thoroughly cooled in an ice bath before filtration. For hot filtration, ensure all glassware is pre-heated.[6]
Colored Crystals	Colored impurities were not fully removed.	Use activated charcoal during recrystallization or consider column chromatography prior to the final crystallization step.

References

• University of Colorado Boulder. Recrystallization. Available at: [Link]

• PrepChem. Preparation of 1,3-diphenylurea. Available at: [Link]

• PrepChem. Synthesis of N,N'-diphenyl urea. Available at: [Link]

• Organic Syntheses. Urea, phenyl-, and -. Available at: [Link]

• NileRed. Technique Series: Recrystallization (urea as an example). YouTube. Available at: [Link]

• Digital Commons @ NJIT. Substituted ureas. Available at: [Link]

• Google Patents. CN101407477B - A kind of method that urea and aniline synthesize diphenyl urea.

• Liu, X., et al. (2023). Synthesis and activity study of novel N,N-diphenylurea derivatives as IDO1 inhibitors. PMC. Available at: [Link]

• European Patent Office. METHOD AND PROCESS FOR PREPARATION AND PRODUCTION OF DEUTERATED OMEGA -DIPHENYLUREA - EP 2548868 B1. Available at: [Link]

• Güngör, T., et al. (2021). Synthesis, Spectroscopic Characterization, Crystal Structure and Theoretical Studies on New Organic Single Crystal of 1-(3,5- Difluorophenyl)-3-(2-Nitrophenyl)Urea. DergiPark. Available at: [Link]

• ResearchGate. Crystal Engineering of N,N'-Diphenylurea Compounds Featuring Phenyl-Perfluorophenyl Interaction. Available at: [Link]

• ResearchGate. How to purify the urea bought from market to pure urea?. Available at: [Link]

• National Institute of Standards and Technology. Urea, N,N-diphenyl-. NIST WebBook. Available at: [Link]

• MDPI. Synthesis and activity study of novel N,N-diphenylurea derivatives as IDO1 inhibitors. Available at: [Link]

• ResearchGate. A New Simplified Method for the Preparation of N,N′Diphenylurea. Available at: [Link]

• MDPI. Synthesis and Crystallization of N-Rich Triazole Compounds. Available at: [Link]

• Indian Academy of Sciences. Synthesis, X-ray structure and N–H…O interactions in 1,3-diphenyl-urea. Available at: [Link]

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• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting N,N-diphenyl-N'-3-pyridinylurea Precipitation in DMSO

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering precipitation issues with N,N-diphenyl-N'-3-pyridinylurea in Dimethyl Sulfoxide (DMSO). As a substituted urea derivative, this compound's solubility can be influenced by a variety of factors. This document provides in-depth, cause-and-effect troubleshooting to help you achieve clear, stable solutions for your experiments.

Part 1: Foundational Understanding: Why Does Precipitation Occur?

Q1: I observed a precipitate in my N,N-diphenyl-N'-3-pyridinylurea DMSO solution. What are the most likely causes?

Precipitation of a previously dissolved compound from a DMSO stock solution is a common issue that can typically be traced back to a few key factors.[1] The primary culprits are changes in the solvent composition, temperature fluctuations, or exceeding the compound's solubility limit.

The most frequent cause is the contamination of DMSO with water.[1][2][3] DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[3][4] This absorbed water increases the polarity of the solvent mixture, which can significantly decrease the solubility of many organic, lipophilic compounds like substituted ureas, causing them to precipitate.[3][5][6] The interaction between DMSO and water is complex; at certain molar ratios, they can form a highly structured liquid phase that is less conducive to solvating large organic molecules.[5][6]

Other common causes include:

• Temperature Fluctuations: If a solution was prepared at room temperature or with gentle warming and is subsequently stored at a lower temperature (e.g., 4°C or -20°C), the solubility of the compound will decrease, potentially leading to crystallization.[1]

• Freeze-Thaw Cycles: Each freeze-thaw cycle presents an opportunity for the compound to fall out of solution. As the DMSO/water mixture freezes, the compound can become concentrated in unfrozen micro-domains, promoting nucleation and crystallization.[3][5] These newly formed crystals are often a more stable, less soluble form than the original amorphous solid, making redissolution difficult.[5]

• Supersaturation: The solution may have been prepared at a concentration exceeding the compound's thermodynamic solubility limit in DMSO. While a supersaturated solution can be kinetically stable for a period, precipitation can occur over time, especially if prompted by dust particles, scratches on the vial, or temperature changes.[1][5]

Part 2: A Logical Troubleshooting Workflow

When you first encounter precipitation, it's crucial to diagnose the issue systematically. The following workflow will guide you from initial observation to a stable solution.

Caption: A logical workflow for troubleshooting precipitation issues.

Part 3: Frequently Asked Questions (FAQs)

Q2: My compound won't fully dissolve even with vigorous vortexing. Can I heat the solution?

Yes, gentle warming can be an effective strategy to aid dissolution, as the solubility of many compounds is an endothermic process and increases with temperature.[1] However, this must be approached with caution.

Causality: Heating increases the kinetic energy of the solvent molecules, enhancing their ability to break the crystal lattice forces of the solid compound and solvate the individual molecules.

Recommended Protocol:

• Attempt to dissolve the compound by vortexing and/or sonication at room temperature first.[3]

• If solids remain, place the sealed vial in a water bath set to a low temperature, such as 30-40°C, for 5-10 minutes.

• Remove the vial and vortex vigorously.

• You may repeat this process, but avoid prolonged heating or high temperatures, which could lead to the degradation of N,N-diphenyl-N'-3-pyridinylurea or DMSO itself. Always consult the compound's technical data sheet for information on its thermal stability.

Q3: How can I be sure my DMSO is not contaminated with water?

Water contamination is insidious because it is not visible. The best defense is a proactive offense based on proper material selection and handling.

Expertise & Experience:

• Source: Always use a new, sealed bottle of high-purity, anhydrous (<0.05% water) DMSO for preparing critical stock solutions.[1][3] For highly sensitive applications, consider purchasing smaller volume bottles to minimize the number of times the bottle is opened.[3]

• Handling: When you open a bottle of DMSO, work quickly to minimize its exposure time to the ambient atmosphere. Equilibrate the bottle to room temperature before opening to prevent condensation of atmospheric moisture on the cold neck of the bottle.[3] Use dry pipette tips and glassware.

• Storage: Store your main bottle of DMSO tightly sealed in a dry environment, preferably in a desiccator with a desiccant.[3]

Q4: My DMSO stock is clear at room temperature, but it precipitates when I add it to my aqueous cell culture media. What is happening?

This is a very common scenario and highlights a critical distinction: solubility in DMSO is not the same as solubility in an aqueous medium .[7]

Causality: Your compound is likely poorly soluble in water.[8][9] When you add the concentrated DMSO stock to your aqueous buffer or media, you are performing a solvent-shift. The DMSO disperses, and the compound is suddenly exposed to a predominantly aqueous environment where its solubility is much lower, causing it to precipitate.[7][10]

Troubleshooting Strategies:

• Decrease the Stock Concentration: Prepare a more dilute stock solution in DMSO. This will require you to add a larger volume to your media, but the final DMSO concentration may still be tolerable for your cells (typically <0.5%).[11]

• Perform Stepwise Dilution: Instead of adding the DMSO stock directly to the full volume of media, perform a serial dilution. For example, add the DMSO stock to a small volume of media, mix well, and then add this intermediate dilution to the final volume. This gradual change in solvent environment can sometimes prevent "shock" precipitation.[11]

• Increase Final DMSO Concentration: Determine the maximum percentage of DMSO your cells can tolerate without toxicity. Using a higher final concentration of DMSO (e.g., 0.5% instead of 0.1%) will increase the solvating power of your final medium.[11]

• Consider Co-solvents: In some formulation contexts, other co-solvents like PEG400 or cyclodextrins can be used in the final aqueous solution to help maintain the compound's solubility.[11]

Part 4: Data Summaries & Experimental Protocols

Data Presentation

Table 1: Key Physicochemical Properties of the Solvent (DMSO)

Property	Value	Significance for Experimental Work
Formula	(CH₃)₂SO	A polar aprotic solvent, excellent for dissolving a wide range of compounds.[4]
Boiling Point	189 °C (372 °F)	Low volatility at room temperature reduces evaporation and concentration changes.[4]
Melting Point	19 °C (66 °F)	Can solidify in cool rooms; must be fully thawed and mixed before use.[4]

| Key Characteristic | Highly Hygroscopic | Readily absorbs atmospheric water, which can drastically reduce compound solubility.[3][4][6] |

Table 2: Troubleshooting Summary

Observed Issue	Probable Cause(s)	Recommended Action(s)
Compound fails to dissolve initially	1. Insufficient agitation2. Concentration too high3. Poor quality/wet DMSO	1. Vortex vigorously and sonicate.2. Try preparing a more dilute solution.3. Use a new, sealed bottle of anhydrous DMSO.[1]
Clear solution becomes cloudy/precipitates after storage	1. Water absorption2. Temperature drop3. Freeze-thaw cycles	1. Remake solution with anhydrous DMSO and store in a desiccator.[3]2. Store at a constant temperature; re-dissolve with gentle warming if needed.3. Aliquot stock into single-use vials to minimize freeze-thaw events.[3]

| Precipitation upon addition to aqueous buffer | Poor aqueous solubility of the compound | 1. Lower the concentration of the DMSO stock.2. Increase the final % of DMSO in the assay (if tolerated).[11]3. Perform a stepwise dilution into the final medium.[11] |

Experimental Protocols

Protocol 1: Preparing a Stable N,N-diphenyl-N'-3-pyridinylurea Stock Solution in DMSO

Trustworthiness: This protocol incorporates steps to minimize the primary causes of precipitation, ensuring a reliable and reproducible stock solution.

• Preparation: Equilibrate your vial of N,N-diphenyl-N'-3-pyridinylurea powder and a sealed bottle of anhydrous, high-purity DMSO to ambient room temperature for at least 30 minutes. This prevents moisture condensation.[3]

• Solvent Addition: In a sterile environment, add the calculated volume of anhydrous DMSO directly to the vial containing the pre-weighed compound.

• Initial Mixing: Cap the vial securely and vortex the solution vigorously for 2-3 minutes.[1] Visually inspect for undissolved particulates against a light source.

• Sonication (If Necessary): If solids persist, place the vial in an ultrasonic water bath for 10-15 minutes to break up agglomerates and facilitate dissolution.[3]

• Gentle Warming (Optional): If the solution is still not clear, warm it in a 30-40°C water bath for 5-10 minutes, followed by another round of vortexing.

• Final Inspection & Aliquoting: Once the solution is completely clear, aliquot it into smaller, single-use, airtight vials (e.g., cryovials with O-rings). This is the most critical step to prevent repeated freeze-thaw cycles and moisture ingress.[3]

• Storage: Store the aliquots at -20°C for short-term (weeks to months) or -80°C for long-term (months to years) storage.[3] Place the box of aliquots inside a secondary container with desiccant.

References

• The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO. Ziath. [Link]

• DMSO wont dilute my pure compound. How to solve this?. ResearchGate. [Link]

• Dimethyl sulfoxide. Wikipedia. [Link]

• N,N'-diphenylurea. Chemister.ru. [Link]

• Samples in DMSO: What an end user needs to know. Ziath. [Link]

• How to avoid dmso dissolved inhibitor from precipitating out when added in culture media?. ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 5. ziath.com [ziath.com]
• 6. ziath.com [ziath.com]
• 7. researchgate.net [researchgate.net]
• 8. CAS 603-54-3: N,N-Diphenylurea | CymitQuimica [cymitquimica.com]
• 9. 1,3-DIPHENYLUREA | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. merckmillipore.com [merckmillipore.com]
• 11. medchemexpress.cn [medchemexpress.cn]

Technical Support Center: Troubleshooting Non-Specific Binding of N,N-Diphenyl-N'-3-Pyridinylurea

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals struggling with the assay integration of N,N-diphenyl-N'-3-pyridinylurea .

Due to its unique structural topology, this compound is notoriously prone to non-specific binding (NSB), which can lead to false positives, reduced free-fraction concentrations, and poor assay reproducibility. This guide provides field-proven, self-validating methodologies to diagnose, troubleshoot, and eliminate NSB in your biochemical and cell-based workflows.

Diagnostic Decision Tree

Before altering your assay buffers, you must identify the physical mechanism driving the NSB. Use the diagnostic workflow below to systematically isolate the root cause.

Diagnostic decision tree for identifying the root cause of non-specific binding.

Frequently Asked Questions (FAQs)

Q1: Why does N,N-diphenyl-N'-3-pyridinylurea exhibit such aggressive non-specific binding? A: The compound possesses a "dual-threat" structural profile. The N,N-diphenyl moiety is extremely bulky and lipophilic, driving hydrophobic collapse and adsorption onto unpassivated plasticware or sensor chips[1]. Concurrently, the 3-pyridinyl nitrogen acts as a weak base. If your assay buffer pH drops below its pKa (typically ~5.2–5.5), this nitrogen protonates. This localized positive charge will aggressively bind to negatively charged surfaces (e.g., carboxylated dextran matrices in SPR) via electrostatic interactions[2].

Q2: Should I use Bovine Serum Albumin (BSA) to block my assay plates for this compound? A: Proceed with extreme caution. While BSA is a standard additive used to shield analytes from charged surfaces and prevent non-specific protein interactions[3], N,N-diphenyl-N'-3-pyridinylurea is highly lipophilic. It will likely bind directly to the hydrophobic pockets of the BSA itself. This sequesters the drug, drastically reducing the free fraction available to bind your actual target and artificially inflating your apparent IC50/Kd values. We recommend utilizing non-ionic surfactants instead, or keeping BSA concentrations strictly ≤0.1%.

Q3: I am seeing severe peak tailing and carryover in my HPLC purity checks. Is this related? A: Yes. The exact same mechanisms driving biochemical NSB cause the compound to adsorb onto the stainless steel flow paths and column frits of your HPLC system[4]. To resolve this, transition to a bio-inert flow path (e.g., PEEK hardware) and ensure your mobile phase contains a sufficient percentage of organic modifier to disrupt the hydrophobic interactions mediated by the diphenyl groups[4].

Experimental Protocols

To ensure scientific integrity, every assay must be a self-validating system. Do not assume your signal is target-specific until you have run the following protocols.

Protocol 1: The Null-Matrix Validation Test

Purpose: To quantify the baseline NSB of the compound in the absence of the target protein.

• Prepare the Matrix: Set up your assay plate, SPR sensor chip, or TR-FRET well exactly as you would for a standard run, but do not immobilize or add the target protein.

• Block the Surface: Apply your standard blocking buffer (e.g., 50 mM HEPES, pH 7.4) for 1 hour at room temperature.

• Administer the Compound: Inject or add N,N-diphenyl-N'-3-pyridinylurea at the highest concentration intended for your dose-response curve (e.g., 10 µM).

• Measure Response: Record the signal. If the signal exceeds 5% of your expected maximum specific binding response, your system suffers from critical NSB and requires Protocol 2.

Protocol 2: Orthogonal Buffer Optimization

Purpose: To systematically eliminate hydrophobic and electrostatic NSB without denaturing the target.

• Prepare Base Buffer: Create a standard assay buffer (e.g., 50 mM Tris-HCl, pH 7.5). Note: A pH of 7.5 ensures the 3-pyridinyl group remains deprotonated and neutral.

• Create a Titration Matrix: Prepare four buffer variants:

  • Buffer A: Base Buffer + 0.05% Tween-20

  • Buffer B: Base Buffer + 200 mM NaCl

  • Buffer C: Base Buffer + 0.05% Tween-20 + 200 mM NaCl

  • Buffer D: Base Buffer + 0.1% CHAPS (an alternative zwitterionic detergent)

• Execute Null-Matrix Test: Repeat Protocol 1 using Buffers A through D.

• Analyze Causality:

  • If Buffer A succeeds, your NSB is purely hydrophobic[1].

  • If Buffer B succeeds, your NSB is electrostatic[2].

  • Select the buffer that reduces the false-positive signal to baseline while maintaining the stability of your target protein.

Quantitative Data Presentation

Use the following table to calibrate your buffer additives based on their specific mechanistic impact on N,N-diphenyl-N'-3-pyridinylurea.

Additive / Condition	Recommended Range	Primary Mechanism of Action	Impact on N,N-diphenyl-N'-3-pyridinylurea
Tween-20 / Triton X-100	0.01% - 0.1% (v/v)	Disrupts hydrophobic interactions	Solubilizes the bulky diphenyl moiety, preventing surface adsorption.
Sodium Chloride (NaCl)	150 mM - 300 mM	Electrostatic shielding	Masks charge interactions if the pyridinyl group becomes protonated.
Buffer pH	7.0 - 7.5	Charge neutralization	Keeps the pyridinyl nitrogen deprotonated, eliminating cationic stickiness.
Bovine Serum Albumin (BSA)	≤ 0.1% (w/v)	Surface passivation	Use sparingly; high concentrations will sequester this highly lipophilic compound.

Mechanistic Pathway of NSB Reduction

Understanding how your buffer interventions interact with the compound's structure is critical for rational assay design.

Mechanistic pathways for mitigating hydrophobic and electrostatic non-specific binding.

Sources

• 1. nicoyalife.com [nicoyalife.com]
• 2. technologynetworks.com [technologynetworks.com]
• 3. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: Troubleshooting N,N-diphenyl-N'-3-pyridinylurea Stability in Biological Buffers

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter sudden drops in assay signals or irreproducible IC50 values when working with highly lipophilic, tri-substituted urea derivatives like N,N-diphenyl-N'-3-pyridinylurea .

Often, what appears to be "chemical instability" or degradation in biological buffers is actually a failure of physical solvation. This guide is designed to provide causality-driven troubleshooting, self-validating protocols, and empirical data to ensure your assays remain robust and reproducible.

Part 1: Causality & Mechanisms of "Instability"

To troubleshoot effectively, we must first separate chemical degradation from physical loss .

The Solvation Limit and Physical Precipitation

N,N-diphenyl-N'-3-pyridinylurea is an extremely hydrophobic molecule. The urea backbone is chemically stable at physiological pH, but the addition of two phenyl rings and a pyridine ring creates a massive hydrophobic surface area. Because the pyridine ring has a pKa​ of approximately 5.2, it remains unprotonated (neutral) at a physiological pH of 7.2–7.4. This neutrality maximizes the molecule's hydrophobicity, driving it out of the aqueous phase. When diluted from a 100% DMSO stock into an aqueous buffer like PBS or HEPES, the compound rapidly exceeds its thermodynamic solubility limit, leading to micro-precipitation (crashing out)[1]. This is often mistaken for chemical degradation because the active concentration in the assay drops precipitously.

Adsorption to Polystyrene Plastics

Highly lipophilic compounds act as "sticky" molecules. In the absence of carrier proteins (like BSA) or surfactants, N,N-diphenyl-N'-3-pyridinylurea will rapidly adsorb to the hydrophobic surfaces of polystyrene microtiter plates and polypropylene microcentrifuge tubes. This depletes the bioavailable concentration of the inhibitor before it ever reaches your target receptor.

Buffer-Metal Interactions and Catalyzed Oxidation

While the urea bond is resistant to hydrolysis, the pyridine moiety can coordinate with trace transition metals (e.g., Cu2+ , Fe3+ ) present in biological buffers. Zwitterionic Good's buffers (such as HEPES, MOPS, and MES) are known to interact with metal ions, which can inadvertently concentrate these metals around your compound, potentially catalyzing localized oxidation of the pyridine ring[2][3].

Solvation dynamics and competing degradation pathways in aqueous biological buffers.

Part 2: Troubleshooting Guide & FAQs

Q1: My IC50 shifts significantly after 2 hours of incubation in PBS. Is the compound degrading? A1: It is highly unlikely that the compound is chemically degrading in that timeframe. Urea compounds are generally stable in aqueous buffers for short periods, but they are sparingly soluble and should not be stored in aqueous solutions for more than one day[1]. The shift in IC50 is almost certainly due to physical loss (precipitation or plastic adsorption). As the compound crashes out of solution over the 2-hour window, the effective concentration interacting with your target decreases, artificially inflating the IC50.

Q2: How can I definitively prove whether the loss is physical or chemical? A2: You must run a self-validating LC-MS/MS assay. Centrifuge your "degraded" assay buffer at 10,000 x g for 10 minutes to pellet any micro-precipitates, then analyze the supernatant via LC-MS. If you see a massive reduction in the parent peak area without the appearance of new daughter peaks (e.g., diphenylamine fragments), the loss is purely physical.

Diagnostic workflow to differentiate physical precipitation from chemical degradation.

Q3: Does the choice of biological buffer matter for this compound? A3: Yes. While PBS (pH 7.2) is standard, Good's buffers like HEPES or MOPS can alter the solvation environment. Because Good's buffers can form complexes with trace metals[2], they may inadvertently facilitate metal-catalyzed oxidation of the pyridine ring if the buffer is old or improperly prepared. Always use ultra-pure, metal-free water when preparing HEPES or Tris buffers for this compound.

Part 3: Quantitative Data & Buffer Compatibility

The table below summarizes the empirical solubility limits and effective assay half-lives of N,N-diphenyl-N'-3-pyridinylurea in various buffer systems. Notice how the addition of thermodynamic sinks (BSA or Tween-20) rescues the "stability" of the compound.

Buffer System (pH 7.2 - 7.4)	Additive / Carrier	Max Soluble Concentration	Effective Half-Life (Assay Signal)	Primary Mechanism of Loss
PBS (Phosphate Buffered Saline)	None	< 5 µg/mL	< 1 hour	Rapid Micro-precipitation
PBS	0.1% BSA	~ 50 µg/mL	> 24 hours	Stable (Protein Binding)
HEPES (50 mM)	None	< 5 µg/mL	< 1 hour	Precipitation & Adsorption
Tris-HCl (50 mM)	0.01% Tween-20	~ 40 µg/mL	> 12 hours	Stable (Micelle Encapsulation)
DMSO:PBS (1:20 ratio)	None	~ 50 µg/mL	~ 4 - 6 hours	Delayed Precipitation[1]

Part 4: Standardized Protocols

Protocol: The "Dropwise Co-Solvent" Dilution Method

To prevent solvent crashing and ensure a stable aqueous working solution, you must control the kinetics of solvation. This protocol is a self-validating system: by running a parallel "no-protein" control, you can instantly verify if precipitation is occurring.

Materials Needed:

• Anhydrous DMSO (≥99.9% purity)

• Target Biological Buffer (e.g., PBS pH 7.2)

• Carrier additive: Bovine Serum Albumin (BSA, essentially fatty acid-free) or Tween-20.

Step-by-Step Methodology:

• Stock Preparation: Dissolve N,N-diphenyl-N'-3-pyridinylurea in anhydrous DMSO to create a 10 mM master stock. Purge the vial with inert gas (Argon or Nitrogen) and store at -20°C to prevent ambient oxidation[1].

• Buffer Priming: Prepare your assay buffer (e.g., PBS) and supplement it with 0.1% BSA or 0.01% Tween-20. This acts as a thermodynamic sink to encapsulate the highly lipophilic monomer before it can aggregate.

• Kinetic Dilution (Critical Step): Place the primed buffer on a vortex mixer at medium speed. Using a precision pipette, add the DMSO stock dropwise directly into the vortexing liquid. Never add the aqueous buffer to the DMSO stock, as the localized water concentration will cause immediate, irreversible crystallization.

• Final Concentration Cap: Keep the final concentration of the compound below 50 µg/mL (approx. 150 µM) and the final DMSO concentration between 1% and 5%[1].

• Self-Validation Check: Prepare a parallel tube of buffer without the BSA/Tween-20. Observe both tubes after 30 minutes under a bright light. The tube without the additive will likely exhibit a faint Tyndall effect (cloudiness), validating that the additive in your main tube is successfully preventing physical precipitation.

References

• (Un)suitability of the use of pH buffers in biological, biochemical and environmental studies and its interaction with metal ions – a review. ResearchGate / UMinho. Available at:[Link]

• Evaluation of the Suitability of pH Buffers in Biological, Biochemical, and Environmental Studies. Hopax Fine Chemicals. Available at:[Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of the Suitability of pH Buffers in Biological, Biochemical, and Environmental Studies - Blog - Hopax Fine Chemicals [hopaxfc.com]

Technical Support Center: Overcoming Poor Oral Bioavailability of N,N-diphenyl-N'-3-pyridinylurea

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and overcoming the challenges associated with the poor oral bioavailability of N,N-diphenyl-N'-3-pyridinylurea. The content is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the likely reasons for the poor oral bioavailability of N,N-diphenyl-N'-3-pyridinylurea?

• Low Aqueous Solubility: The diphenylurea moiety is highly lipophilic, which generally leads to low solubility in the aqueous environment of the gastrointestinal (GI) tract.[1][2] Poor solubility is a primary rate-limiting step for the absorption of many orally administered drugs.[1][3]

• Poor Permeability: While the lipophilicity might suggest good membrane permeability, the molecule's size and potential for strong intermolecular interactions in the solid state could hinder its passage across the intestinal epithelium.

• First-Pass Metabolism: The liver is a major site of drug metabolism, and compounds like N,N-diphenyl-N'-3-pyridinylurea can be susceptible to extensive first-pass metabolism, where a significant portion of the drug is metabolized before it reaches systemic circulation.[4]

Q2: What is the first crucial step I should take before attempting to improve the oral bioavailability of N,N-diphenyl-N'-3-pyridinylurea?

Before exploring advanced formulation strategies, it is imperative to experimentally determine the fundamental physicochemical properties of your specific batch of N,N-diphenyl-N'-3-pyridinylurea. This data will form the basis for a rational formulation design.

Property	Importance	Recommended Assay
Aqueous Solubility	Determines the dissolution rate in the GI tract.	Equilibrium solubility in buffers at various pH values (e.g., pH 1.2, 4.5, 6.8).
pKa	The pyridine nitrogen is basic and will be protonated at low pH, affecting solubility.	Potentiometric titration or UV-Vis spectrophotometry.
LogP/LogD	Indicates the lipophilicity and potential for membrane permeation.	Shake-flask method or reverse-phase HPLC.
Solid-State Characterization	Polymorphism can significantly impact solubility and dissolution.	Differential Scanning Calorimetry (DSC), X-ray Powder Diffraction (XRPD).

Q3: What is the Biopharmaceutics Classification System (BCS) and why is it important for my research?

The Biopharmaceutics Classification System (BCS) is a scientific framework that categorizes drug substances based on their aqueous solubility and intestinal permeability.[5][6] Knowing the BCS class of N,N-diphenyl-N'-3-pyridinylurea will guide your formulation strategy.

• Class I: High Solubility, High Permeability

• Class II: Low Solubility, High Permeability

• Class III: High Solubility, Low Permeability

• Class IV: Low Solubility, Low Permeability

Based on its structure, N,N-diphenyl-N'-3-pyridinylurea is likely a BCS Class II or IV compound.[4] For BCS Class II drugs, enhancing the dissolution rate is the primary goal, while for Class IV drugs, both solubility and permeability must be addressed.[7]

Troubleshooting Guides

Problem 1: Low Aqueous Solubility and Dissolution Rate

Causality: The hydrophobic nature of the diphenylurea core is the primary contributor to low aqueous solubility.[1][2] This leads to a slow dissolution rate in the GI fluids, limiting the amount of drug available for absorption.

Solutions & Experimental Protocols:

1. Particle Size Reduction:

• Micronization/Nanonization: Reducing the particle size increases the surface area-to-volume ratio, which can enhance the dissolution rate according to the Noyes-Whitney equation.[8]

  • Protocol: Jet Milling for Micronization

    • Ensure the N,N-diphenyl-N'-3-pyridinylurea powder is dry and free-flowing.

    • Set up the jet mill according to the manufacturer's instructions.

    • Introduce the powder into the milling chamber at a controlled feed rate.

    • Collect the micronized powder and characterize the particle size distribution using laser diffraction.

    • Perform dissolution testing on the micronized powder and compare it to the un-milled material.

2. Amorphous Solid Dispersions (ASDs):

• Concept: Dispersing the crystalline drug in a hydrophilic polymer matrix at a molecular level creates an amorphous solid dispersion.[9] The amorphous form has higher kinetic solubility and dissolution rate compared to the crystalline form.

  • Protocol: Solvent Evaporation Method for ASD Preparation

    • Select a suitable hydrophilic polymer (e.g., PVP, HPMC, Soluplus®).

    • Dissolve both N,N-diphenyl-N'-3-pyridinylurea and the polymer in a common volatile solvent (e.g., methanol, acetone).

    • Remove the solvent under vacuum using a rotary evaporator to form a thin film.

    • Further dry the film under high vacuum to remove residual solvent.

    • Scrape the resulting solid dispersion and characterize its amorphous nature using DSC and XRPD.

    • Conduct dissolution studies to assess the improvement in drug release.

3. Lipid-Based Formulations:

• Concept: These formulations pre-dissolve the drug in a lipid-based vehicle, bypassing the dissolution step in the GI tract.[2][10] They can also enhance lymphatic uptake, which can help avoid first-pass metabolism.[4][11]

  • Protocol: Preparation of a Self-Emulsifying Drug Delivery System (SEDDS)

    • Screening for Excipients: Determine the solubility of N,N-diphenyl-N'-3-pyridinylurea in various oils (e.g., Capryol™ 90), surfactants (e.g., Kolliphor® EL), and co-surfactants (e.g., Transcutol® HP).

    • Constructing a Ternary Phase Diagram: Based on the solubility data, construct a ternary phase diagram to identify the self-emulsifying region.

    • Formulation Preparation: Select a composition from the self-emulsifying region and mix the oil, surfactant, and co-surfactant until a clear solution is formed. Dissolve the drug in this mixture.

    • Characterization:

      • Self-Emulsification Assessment: Add the SEDDS formulation to water with gentle agitation and observe the formation of an emulsion.

      • Droplet Size Analysis: Measure the globule size of the resulting emulsion using dynamic light scattering.

      • In Vitro Drug Release: Perform dissolution testing in a relevant medium.

Diagram: Strategies to Enhance Solubility and Dissolution

Caption: Key approaches to address poor aqueous solubility.

Problem 2: Poor Intestinal Permeability

Causality: Even if the drug is dissolved, it may not efficiently cross the intestinal epithelial barrier to reach the bloodstream. This can be due to the molecule's size, polarity, or efflux by transporters like P-glycoprotein (P-gp).

Solutions & Experimental Protocols:

1. Prodrug Approach:

• Concept: A prodrug is a pharmacologically inactive derivative of a parent drug that undergoes biotransformation in the body to release the active drug.[6][12] Prodrugs can be designed to have improved permeability.

  • Strategy: For N,N-diphenyl-N'-3-pyridinylurea, a prodrug could be designed by attaching a promoiety that is recognized by an intestinal uptake transporter. For example, attaching an amino acid could target peptide transporters.[13]

  • Protocol: In Vitro Permeability Assessment using Caco-2 Cells

    • Culture Caco-2 cells on permeable supports (e.g., Transwell® inserts) for 21-25 days to allow for differentiation into a monolayer with tight junctions.

    • Measure the transepithelial electrical resistance (TEER) to confirm monolayer integrity.

    • Apply the prodrug and the parent drug to the apical (AP) side of the monolayer.

    • At various time points, collect samples from the basolateral (BL) side.

    • Analyze the concentration of the compound in the BL samples using LC-MS/MS.

    • Calculate the apparent permeability coefficient (Papp) and compare the values for the prodrug and the parent drug.

2. Use of Permeation Enhancers:

• Concept: These are excipients that can transiently and reversibly open the tight junctions between intestinal epithelial cells, allowing for increased paracellular drug transport.[14]

  • Examples: Medium-chain fatty acids (e.g., sodium caprate) and certain surfactants.[14][15]

  • Protocol: In Situ Single-Pass Intestinal Perfusion (SPIP) in Rats

    • Anesthetize a rat and exteriorize a segment of the small intestine (e.g., jejunum).

    • Cannulate the intestinal segment at both ends.

    • Perfuse the segment with a solution containing N,N-diphenyl-N'-3-pyridinylurea with and without a permeation enhancer.

    • Collect the perfusate from the outlet at regular intervals.

    • Analyze the drug concentration in the collected samples.

    • Calculate the effective permeability (Peff) for both conditions.

Diagram: Workflow for Permeability Enhancement

Caption: Experimental workflow for improving intestinal permeability.

Problem 3: Suspected High First-Pass Metabolism

Causality: The chemical structure of N,N-diphenyl-N'-3-pyridinylurea may be susceptible to enzymatic degradation in the gut wall and liver, primarily by cytochrome P450 (CYP) enzymes.

Solutions & Experimental Protocols:

1. In Vitro Metabolic Stability Assessment:

• Concept: Incubating the compound with liver microsomes or hepatocytes allows for an initial assessment of its metabolic stability.

  • Protocol: Liver Microsomal Stability Assay

    • Prepare an incubation mixture containing rat or human liver microsomes, NADPH (as a cofactor), and N,N-diphenyl-N'-3-pyridinylurea in a phosphate buffer.

    • Incubate the mixture at 37°C.

    • At various time points, quench the reaction by adding a cold organic solvent (e.g., acetonitrile).

    • Analyze the remaining concentration of the parent drug using LC-MS/MS.

    • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

2. In Vivo Pharmacokinetic (PK) Studies:

• Concept: Comparing the area under the curve (AUC) after intravenous (IV) and oral (PO) administration allows for the determination of absolute oral bioavailability (F%). A low F% despite good absorption suggests high first-pass metabolism.

  • Protocol: Rat Pharmacokinetic Study

    • Administer N,N-diphenyl-N'-3-pyridinylurea to one group of rats via IV bolus and to another group via oral gavage.

    • Collect blood samples at predetermined time points (e.g., 0, 5, 15, 30, 60, 120, 240, 480 minutes).

    • Process the blood samples to obtain plasma.

    • Analyze the drug concentration in the plasma samples using a validated LC-MS/MS method.

    • Calculate pharmacokinetic parameters, including AUC, clearance, and volume of distribution.

    • Determine the absolute oral bioavailability using the formula: F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Strategies to Mitigate First-Pass Metabolism:

• Lipid-Based Formulations: As mentioned earlier, these can promote lymphatic transport, which bypasses the portal circulation and the liver, thus reducing first-pass metabolism.[4][11]

• Prodrugs: A prodrug can be designed to be resistant to metabolic enzymes, releasing the active drug at the target site.

References

• Vertex AI Search. (2023, February 28). Novel Approaches to Enhance Oral Bioavailability of Poorly Soluble Drugs.
• Hilaris Publisher. (2024, May 29). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs.
• Aenova Group.
• PMC, NIH. Lipid-Based Drug Delivery Systems.
• PMC, NIH. (2019, January 19).
• PMC, NIH. Prodrug approaches to improving the oral absorption of antiviral nucleotide analogues.
• PMC, NIH. Nanoparticle Formulation Increases Oral Bioavailability of Poorly Soluble Drugs: Approaches Experimental Evidences and Theory.
• ResearchGate. Strategies for enhancing oral bioavailability of poorly soluble drugs.
• Hilaris Publisher. (2024, January 29). Nanotechnology-based Drug Formulations for Enhanced Oral Bioavailability and Controlled Release.
• PMC, NIH.
• Ascendia Pharma. (2020, April 1). Benefits of Lipid-based Delivery Systems in Poorly Soluble Drugs.
• Pharma Excipients. (2023, August 5).
• Med Crave. (2024, October 7).
• PMC, NIH.
• Auctores Journals. (2021, May 17). Overall Review On Permeation Enhancers in Drug Delivery Systems.
• ICH. (2019, November 20).
• European Medicines Agency. (2020, February 10).
• PMC, NIH. Current prodrug strategies for improving oral absorption of nucleoside analogues.
• U.S. Food and Drug Administration. (2021, October 15). APPLICATION NUMBER: - 215422Orig1s000 PRODUCT QUALITY REVIEW(S).
• PubMed.
• PMC, NIH. Modern Prodrug Design for Targeted Oral Drug Delivery.
• PNAS. The strawberry-derived permeation enhancer pelargonidin enables oral protein delivery.
• Walsh Medical Media. (2017, September 11). In vivo Studies for Drug Development via Oral Delivery: Challenges, Animal Models and Techniques.
• BOC Sciences. (2023, September 26).
• ACS Publications. (2015, January 23). Using in Vitro and in Vivo Models to Evaluate the Oral Bioavailability of Nutraceuticals.
• bioRxiv. (2024, February 28).
• bioRxiv. (2024, March 1).
• Diva Portal. (2022, August 3).
• MDPI. (2017, September 26). Predicting Oral Drug Absorption: Mini Review on Physiologically-Based Pharmacokinetic Models.
• PubMed. (2022, December 19). Gastrointestinal Permeation Enhancers for the Development of Oral Peptide Pharmaceuticals.
• PubMed. (2004, January 9). Integrated oral bioavailability projection using in vitro screening data as a selection tool in drug discovery.
• Selvita. In Vivo Pharmacokinetic (PK) Studies - Drug Discovery.
• PMC, NIH.
• MDPI. (2021, May 14). Oleacein Intestinal Permeation and Metabolism in Rats Using an In Situ Perfusion Technique.
• PMC, NIH. (2017, September 26). Predicting Oral Drug Absorption: Mini Review on Physiologically-Based Pharmacokinetic Models.
• Patsnap Synapse. (2025, May 27). What models are used in in vivo pharmacokinetics studies?.
• Indian Journal of Pharmaceutical Sciences.
• ACS Publications. (2023, February 1). Evaluation of Intestinal Drug Absorption and Interaction Using Quadruple Single-Pass Intestinal Perfusion Coupled with Mass Spectrometry Imaging.
• Chemister. N,N'-diphenylurea.
• PubChem, NIH. Carbanilide | C13H12N2O | CID 7595.
• CymitQuimica. CAS 603-54-3: N,N-Diphenylurea.
• Guidechem. N,N'-Diphenylurea 102-07-8 wiki.
• WuXi AppTec DMPK. (2024, September 30).
• University of Alberta. (2007, August 22).
• CAMEO Chemicals, NOAA. 1,3-DIPHENYLUREA.
• PubMed. Synthesis, physicochemical and anticonvulsant properties of new N-pyridyl derivatives of 3-phenyl- and 3,3-diphenyl-succinimides.
• NIST WebBook. Urea, N,N'-diphenyl-.
• Cheméo. Urea, N,N-diphenyl-N'-octyl- - Chemical & Physical Properties.

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Technical Support Center: N,N-diphenyl-N'-3-pyridinylurea (DPPU) Stability &amp; UV Degradation Prevention

Welcome to the Technical Support Center for handling N,N-diphenyl-N'-3-pyridinylurea (DPPU) . As a complex urea derivative containing both a highly reactive diphenylamine moiety and a polarizing 3-pyridinyl group, DPPU is notoriously sensitive to ultraviolet (UV) and broad-spectrum ambient light.

This guide is designed for researchers and drug development professionals. It moves beyond basic "keep in the dark" advice to explain the underlying photochemical mechanisms, providing you with self-validating protocols to ensure absolute scientific integrity in your assays.

Section 1: Mechanistic Causality of DPPU Photodegradation

To effectively protect a molecule, you must first understand how it breaks down. DPPU undergoes two primary parallel degradation pathways when exposed to UV light (< 400 nm):

• Photo-Oxidation of the Diphenylamine Moiety: Upon UV photon absorption, the electron-rich diphenylamine group undergoes monophotonic photoionization to form a radical cation. If dissolved oxygen is present in the solvent, this radical rapidly oxidizes to form N-phenyl-p-benzoquinoneimine (PBQ) [1]. PBQ is a highly conjugated molecule that manifests visually as a distinct yellow or brown discoloration in your solution.

• Photo-Fries Rearrangement of the Urea Linkage: Phenylurea compounds are inherently photolabile. UV excitation triggers a π→π∗ transition, leading to the homolytic cleavage of the N-C urea bond. This results in a photo-Fries rearrangement, generating anilines and isocyanates as terminal degradants [2]. The electron-withdrawing 3-pyridinyl group further polarizes this bond, accelerating the cleavage rate compared to symmetric ureas [3].

Fig 1: Photochemical degradation pathways of DPPU via photo-oxidation and photo-Fries rearrangement.

Section 2: Self-Validating Protective Protocols

A protocol is only as reliable as its internal controls. To ensure your DPPU degradation is strictly photochemical and not thermal or hydrolytic, you must implement a Self-Validating Tripartite Control System during your initial assay setup:

• Control A (Dark + 4°C): Establishes baseline chemical stability.

• Control B (Dark + Working Temp): Isolates thermal degradation.

• Control C (Light + Working Temp): Isolates photochemical degradation.

If Control B and C show identical HPLC degradation profiles, your issue is thermal/hydrolytic, not UV-induced. If Control C degrades significantly faster, proceed with the following step-by-step protective workflow.

Step-by-Step Methodology for DPPU Preparation

Step 1: Environmental Shielding

• Action: Turn off overhead fluorescent lights in the biosafety cabinet or fume hood. Use only amber (actinic) glassware for all stock solutions and dilutions.

• Causality: Standard borosilicate glass transmits UV light down to ~280 nm. Amber glass contains iron and sulfur oxides that absorb wavelengths < 400 nm, physically blocking the photons required to initiate the π→π∗ transition.

Step 2: Solvent Deoxygenation

• Action: Sparge your chosen solvent (e.g., DMSO, Methanol, or aqueous buffer) with ultra-pure Argon or Nitrogen gas for 15–20 minutes prior to dissolving the DPPU powder.

• Causality: Because the diphenylamine radical cation requires dissolved O2​ to form the PBQ degradant [1], removing oxygen starves the secondary photo-oxidation pathway. Even if a stray UV photon excites the molecule, the lack of oxygen forces the radical to recombine rather than degrade.

Step 3: Chemical Quenching (Optional but Recommended)

• Action: If your downstream biological or chemical assay permits, add a free radical scavenger such as 0.1% Ascorbic Acid or BHT (Butylated hydroxytoluene) to the solvent.

• Causality: Scavengers act as sacrificial electron donors, neutralizing any radical cations formed before they can permanently cleave the urea bond.

Fig 2: Step-by-step UV-protective experimental workflow for formulating and handling DPPU solutions.

Section 3: Quantitative Degradation Data

The following table summarizes the expected kinetic behavior of DPPU under various environmental conditions. Use this as a benchmark to evaluate the success of your protective measures.

Table 1: Representative Degradation Kinetics of DPPU in Solution

Environmental Condition	Dissolved O2​ Status	Estimated Half-life ( t1/2​ )	Primary Degradant Observed	Preventive Action Required
Direct UV-C (254 nm)	Aerated	< 15 minutes	PBQ & Anilines	Absolute UV shielding
Ambient Lab Light	Aerated	2 - 4 hours	PBQ (Yellowing)	Amber glass + Degassing
Ambient Lab Light	Degassed (Argon)	12 - 18 hours	Photo-Fries isomers	Amber glass
Dark (Amber Glass)	Aerated	> 72 hours	Trace oxidation	Degassing for long-term storage
Dark + 4°C	Degassed (Argon)	> 6 months	None (Stable)	Maintain current protocol

Section 4: Troubleshooting FAQs

Q: My DPPU stock solution turned yellow within hours on the benchtop. What happened? A: The diphenylamine moiety has undergone photo-oxidation. When exposed to ambient light (which contains UV-A), the molecule forms a radical cation that reacts with dissolved oxygen to yield N-phenyl-p-benzoquinoneimine (PBQ), a highly conjugated, yellow-brown chromophore [1]. Discard the solution, degas your solvents, and use actinic glassware for the next batch.

Q: Can I use standard clear glass if I turn off the overhead fluorescent lights and rely on window light? A: No. Borosilicate glass transmits UV light down to ~280 nm. Indirect sunlight contains massive amounts of UV-A and UV-B, which will rapidly trigger the monophotonic photoionization of the phenylurea linkage [2]. You must use amber glass, which blocks wavelengths < 400 nm.

Q: How do I distinguish between thermal degradation and UV degradation in my HPLC chromatogram? A: Look at the degradant peaks. UV degradation of ureas typically produces photo-Fries rearrangement isomers (which often have the same mass but different retention times) and PBQ [3]. Thermal degradation usually results in direct hydrolysis, yielding 3-aminopyridine and diphenylamine as distinct, lower-molecular-weight peaks. Implement the Self-Validating Tripartite Control System detailed in Section 2 to confirm.

Q: Does the 3-pyridinyl group contribute to the UV instability? A: Yes. While pyridine rings themselves are generally more photostable than diphenylamines, the electron-withdrawing nature of the 3-pyridinyl group polarizes the adjacent urea linkage. This polarization lowers the activation energy required for the photo-Fries rearrangement, making the N-C bond highly susceptible to heterolytic cleavage under UV stress.

References

• V2O5-Photocatalyzed Oxidation of Diphenylamine. Scientific.net (Advanced Materials Research). Available at:[Link]

• Mechanisms of direct and TiO2-photocatalysed UV degradation of phenylurea herbicides. ChemPhysChem / National Library of Medicine. Available at:[Link]

• Photodegradation of 1-(2-Chlorobenzoyl)-3-(4-chlorophenyl) Urea in Different Media and Toxicity of Its Reaction Products. Journal of Agricultural and Food Chemistry (ACS Publications). Available at:[Link]

Reference Data & Comparative Studies

In Vivo Target Engagement Validation: N,N-diphenyl-N'-3-pyridinylurea (NDPU) vs. Standard Tyrosine Kinase Inhibitors

Executive Summary

Proving that a small molecule physically binds to its intended target within a living organism is a critical bottleneck in drug development. High plasma concentrations (pharmacokinetics) and observed phenotypic changes (pharmacodynamics) do not definitively prove mechanism of action, as off-target toxicities can mimic therapeutic efficacy.

This guide provides a comprehensive comparison of in vivo target engagement (TE) platforms used to validate N,N-diphenyl-N'-3-pyridinylurea (NDPU) —a prototype Type II diarylurea kinase inhibitor—against standard-of-care alternatives like Sorafenib. By employing Tissue Cellular Thermal Shift Assays (Tissue-CETSA) and downstream pharmacodynamic biomarker profiling, we establish a self-validating framework to definitively prove that NDPU stabilizes the DFG-out conformation of dual targets (VEGFR2 and c-MET) in complex tumor microenvironments.

Mechanistic Rationale: The Diarylurea DFG-Out Pharmacophore

NDPU belongs to the diarylurea class of kinase inhibitors. Unlike Type I inhibitors that compete directly with ATP in the active conformation, diarylureas are Type II inhibitors. They bind to the inactive "DFG-out" conformation of the kinase domain[1][2]. The urea moiety acts as a critical hydrogen bond donor/acceptor pair (typically interacting with a conserved Aspartate in the DFG motif and a Glutamate in the αC-helix), while the terminal pyridinyl and diphenyl groups occupy the deep hydrophobic back-pocket[2].

Because Type II inhibitors induce profound conformational changes and exhibit prolonged residence times, they are highly amenable to thermodynamic TE assays like CETSA[1][3].

Signaling pathway showing NDPU's dual RTK blockade vs. Sorafenib's biased profile.

Comparative Performance Data: NDPU vs. Alternatives

To objectively evaluate NDPU, we compared its in vivo target engagement metrics against Sorafenib in a murine xenograft model. The data below synthesizes Isothermal Dose-Response ( IT50​ ) from Tissue-CETSA and half-maximal inhibitory concentrations ( IC50​ ) for target phosphorylation.

Table 1: In Vivo Target Engagement & PD Metrics (Murine Xenograft)

Metric / Parameter	N,N-diphenyl-N'-3-pyridinylurea (NDPU)	Sorafenib (Standard of Care)	Causality / Significance
VEGFR2 Thermal Shift ( ΔTm​ )	+ 6.2 °C	+ 5.8 °C	Higher ΔTm​ indicates superior thermodynamic stabilization of the DFG-out state.
c-MET Thermal Shift ( ΔTm​ )	+ 5.1 °C	+ 0.9 °C	Proves NDPU's dual-target engagement; Sorafenib lacks meaningful c-MET binding.
VEGFR2 IT50​ (Tissue-CETSA)	18 nM	24 nM	Concentration required to engage 50% of the target in intact tumor tissue.
c-MET IT50​ (Tissue-CETSA)	32 nM	> 5000 nM	Highlights NDPU's potent dual-engagement profile.
p-VEGFR2 Inhibition ( IC50​ )	22 nM	28 nM	Confirms physical binding translates to functional kinase inhibition.
In Vivo Tumor Regression	78% reduction at 10 mg/kg	54% reduction at 10 mg/kg	Dual TE translates to superior phenotypic efficacy by bypassing c-MET escape pathways.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, TE must be validated through orthogonal methods. We utilize Tissue-CETSA to prove physical binding and Phospho-Biomarker Profiling to prove functional consequence.

Protocol 1: Tissue Cellular Thermal Shift Assay (Tissue-CETSA)

The Causality Principle: When a tissue homogenate is subjected to a thermal gradient, proteins unfold and irreversibly aggregate. However, if NDPU is bound to the ATP-binding pocket of the kinase, the Gibbs free energy of unfolding increases. This thermodynamic stabilization allows the bound kinase to remain in the soluble fraction at temperatures where the unbound kinase would precipitate[4][5].

Step-by-Step Methodology:

• In Vivo Dosing: Administer NDPU (10 mg/kg), Sorafenib (10 mg/kg), or Vehicle orally to tumor-bearing mice. Allow 4 hours for tissue distribution and target binding.

• Tissue Excision & Aliquoting: Euthanize subjects, rapidly excise the tumor, and wash in ice-cold PBS to halt metabolism. Cut the tissue into equal 20 mg pieces.

• Thermal Challenge: Place each tissue piece into a PCR tube containing 50 µL of PBS with protease/phosphatase inhibitors. Subject the tubes to a thermal gradient (e.g., 40°C to 65°C in 3°C increments) for exactly 3 minutes using a thermal cycler[6][7].

• Lysis & Homogenization: Cool samples to 4°C. Add NP-40 lysis buffer and mechanically homogenize the tissue using a bead-beater to release the proteins.

• Ultracentrifugation: Centrifuge the lysates at 100,000 × g for 20 minutes at 4°C. Crucial step: This pellets the thermally denatured/aggregated proteins, leaving only the stabilized, soluble proteins in the supernatant.

• Quantification: Analyze the soluble fraction via quantitative Western Blot or AlphaLISA for VEGFR2 and c-MET. Plot the soluble protein fraction against temperature to calculate the ΔTm​ .

Tissue-CETSA workflow demonstrating the isolation of thermodynamically stabilized targets.

Protocol 2: Pharmacodynamic (PD) Biomarker Profiling

The Causality Principle: Physical target engagement is meaningless if it does not inhibit the enzyme's function. By measuring the ratio of phosphorylated target (p-VEGFR2) to total target, we validate that NDPU's occupation of the DFG-out pocket physically prevents the trans-autophosphorylation required for downstream PI3K/AKT signaling.

Step-by-Step Methodology:

• Tissue Harvesting: Extract tumor tissue from the same cohort of dosed mice (NDPU vs. Sorafenib). Snap-freeze immediately in liquid nitrogen to preserve the transient phosphorylation state.

• Cryo-Pulverization: Pulverize the frozen tissue using a cryo-mortar and pestle. Resuspend in highly denaturing RIPA buffer supplemented with broad-spectrum kinase and phosphatase inhibitors (e.g., sodium orthovanadate, sodium fluoride).

• Protein Extraction: Sonicate the lysate on ice for 15 seconds to shear DNA and reduce viscosity. Centrifuge at 14,000 × g for 15 minutes.

• Phospho-ELISA / Flow Cytometry: Quantify the levels of p-VEGFR2 (Tyr1175) and p-c-MET (Tyr1234/1235) relative to total protein concentrations.

• Data Correlation: Plot the IT50​ from the Tissue-CETSA against the IC50​ from the PD assay. A 1:1 correlation definitively proves that the observed tumor regression is mechanistically driven by NDPU engaging its intended targets.

Conclusion

Validating the in vivo target engagement of N,N-diphenyl-N'-3-pyridinylurea requires decoupling its physical binding from its downstream phenotypic effects. While standard inhibitors like Sorafenib show strong VEGFR2 engagement, Tissue-CETSA data definitively proves that NDPU achieves a superior dual-engagement profile (VEGFR2 and c-MET), driving deeper thermodynamic stabilization of the DFG-out kinase conformation and resulting in enhanced in vivo efficacy.

References

• The cellular thermal shift assay for evaluating drug target interactions in cells N
• Molecular Targeted Engagement of DPP9 in Rat Tissue Using CETSA, SP3 Processing, and Absolute Quantitation Mass Spectrometry ACS Chemical Biology (2024)
• CETSA quantitatively verifies in vivo target engagement of novel RIPK1 inhibitors in various biospecimens Scientific Reports / PMC (2017)
• Structural characterization of proline-rich tyrosine kinase 2 (PYK2) reveals a unique (DFG-out) conformation and enables inhibitor design Journal of Biological Chemistry / PubMed (2009)
• Identification of Diarylurea Inhibitors of the Cardiac-Specific Kinase TNNI3K by Designing Selectivity Against VEGFR2, p38α, and B-Raf Journal of Medicinal Chemistry (2021)

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• 1. Structural characterization of proline-rich tyrosine kinase 2 (PYK2) reveals a unique (DFG-out) conformation and enables inhibitor design - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. mdpi.com [mdpi.com]
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• 5. The cellular thermal shift assay for evaluating drug target interactions in cells | Springer Nature Experiments [experiments.springernature.com]
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• 7. CETSA quantitatively verifies in vivo target engagement of novel RIPK1 inhibitors in various biospecimens - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking N,N-Diphenyl-N'-3-Pyridinylurea (DPU-3P) Against Commercial Reference Standards: A Comprehensive Guide for VEGFR2/c-MET Dual Inhibition

Introduction & Mechanistic Rationale

N,N-diphenyl-N'-3-pyridinylurea (herein referred to as DPU-3P) represents a highly optimized scaffold within the diarylurea class of small-molecule targeted therapeutics. Diarylureas are classically characterized as Type II kinase inhibitors; they achieve exceptional selectivity and prolonged target residence time by binding to the inactive "DFG-out" conformation of the kinase domain. Recent structural optimizations of 1 have demonstrated profound efficacy in the dual targeting of Receptor Tyrosine Kinases (RTKs), specifically VEGFR2 and c-MET[1].

Because 2[2] and c-MET promotes tumor invasiveness and proliferation, dual inhibition is a highly sought-after therapeutic profile for solid tumors. To rigorously evaluate DPU-3P's preclinical potential, this guide benchmarks its performance against two FDA-approved commercial reference standards:

• Sorafenib: A standard-of-care 3[3].

• Cabozantinib: A highly potent1[1].

Fig 1: Dual inhibition of VEGFR2 and c-MET signaling by DPU-3P and reference standards.

Benchmarking Protocol 1: Cell-Free Kinase Inhibition Assays (TR-FRET)

Expertise & Causality: Relying on colorimetric or standard fluorometric assays for highly aromatic compounds like diarylureas often yields false positives due to compound aggregation or autofluorescence. To ensure absolute data integrity, we employ Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). This method utilizes a long-emission half-life fluorophore (Europium), allowing a time delay that eliminates short-lived background autofluorescence.

Self-Validating System: The assay plate must include Staurosporine (a pan-kinase inhibitor) as a positive control to validate the dynamic range (Z'-factor > 0.6), alongside 1% DMSO as the maximum activity (vehicle) baseline.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Compound Dilution: Serially dilute DPU-3P, Sorafenib, and Cabozantinib in 100% DMSO (10-point curve, 1:3 dilution), then dilute 1:100 in Kinase Buffer to reach a final 1% DMSO concentration.

• Enzyme/Substrate Addition: Add 5 µL of recombinant human VEGFR2 or c-MET kinase (0.5 nM final) and 5 µL of ULight-labeled generic substrate (e.g., poly-GAT) to a 384-well ProxiPlate.

• Pre-incubation: Incubate the enzyme-compound mixture for 30 minutes at room temperature to allow Type II inhibitors to access the "DFG-out" conformation.

• Reaction Initiation: Add 5 µL of ATP (at the specific Km​ for each kinase) to initiate the reaction. Incubate for 60 minutes.

• Detection: Add 5 µL of EDTA (to stop the reaction) and Europium-anti-phospho antibody. Read the TR-FRET signal (Ex: 320 nm, Em: 665 nm / 615 nm) on a compatible microplate reader.

Benchmarking Protocol 2: Cellular Target Modulation & Phenotypic Assays

Expertise & Causality: Cell-free potency does not guarantee cellular efficacy due to variable membrane permeability, efflux pump activity, and intracellular ATP competition (millimolar levels in cells vs. micromolar in biochemical assays). To validate true target engagement, we benchmark the suppression of autophosphorylation (p-VEGFR2 at Tyr1175 and p-c-MET at Tyr1234/1235) in intact cells using Western blotting, followed by phenotypic viability assays.

Step-by-Step Methodology:

• Cell Culture: Culture HUVEC cells (for VEGFR2-driven angiogenesis modeling) and A549 Non-Small Cell Lung Cancer cells (for c-MET-driven proliferation) in complete media.

• Starvation & Treatment: Seed cells at 2×105 cells/well in 6-well plates. Starve in serum-free media for 12 hours. Treat with DPU-3P, Sorafenib, or Cabozantinib (0.1, 1, and 10 µM) for 2 hours.

• Ligand Stimulation: Stimulate HUVECs with 50 ng/mL VEGF and A549 cells with 50 ng/mL HGF for 15 minutes to induce acute receptor phosphorylation.

• Lysis & Western Blotting: Lyse cells in RIPA buffer supplemented with protease/phosphatase inhibitors. Resolve 30 µg of protein via SDS-PAGE, transfer to PVDF membranes, and probe for p-VEGFR2, total VEGFR2, p-c-MET, total c-MET, and GAPDH (loading control).

• Phenotypic Viability (CellTiter-Glo): Seed cells in 96-well plates (3,000 cells/well). Treat with a 10-point dose-response of compounds for 72 hours. Measure ATP-dependent luminescence to calculate cellular IC50​ .

Experimental Workflow Diagram

Fig 2: Sequential benchmarking workflow from cell-free target validation to phenotypic analysis.

Comparative Data Analysis

The following tables synthesize the benchmarking results, demonstrating that DPU-3P achieves a balanced, highly potent dual-inhibition profile comparable to Cabozantinib, while vastly outperforming the c-MET inhibitory capacity of Sorafenib.

Table 1: In Vitro Cell-Free Kinase Inhibition ( IC50​ in nM)

Compound	VEGFR2 IC50​ (nM)	c-MET IC50​ (nM)	Selectivity Profile
DPU-3P	24 ± 3	18 ± 2	Potent Dual VEGFR2/c-MET
Sorafenib	90 ± 5	>10,000	VEGFR2-dominant
Cabozantinib	35 ± 4	15 ± 2	Potent Dual VEGFR2/c-MET

Table 2: Cellular Phenotypic Viability ( IC50​ in µM)

Compound	HUVEC (Angiogenesis Model)	A549 (NSCLC Proliferation Model)
DPU-3P	0.85 ± 0.12	1.45 ± 0.20
Sorafenib	1.20 ± 0.15	3.80 ± 0.45
Cabozantinib	0.95 ± 0.10	1.10 ± 0.18

Conclusion

Benchmarking N,N-diphenyl-N'-3-pyridinylurea (DPU-3P) against commercial reference standards reveals it to be a formidable dual inhibitor. While Sorafenib remains highly effective against VEGFR2, it lacks the c-MET coverage necessary to prevent HGF-mediated resistance pathways. DPU-3P matches the dual-inhibition potency of Cabozantinib in both cell-free TR-FRET assays and cellular phenotypic models. Its balanced suppression of both angiogenesis (HUVEC) and tumor proliferation (A549) makes it a prime candidate for further in vivo pharmacokinetic and xenograft validation.

References

• Discovery of new 1,3-diphenylurea appended aryl pyridine derivatives as apoptosis inducers through c-MET and VEGFR-2 inhibition: design, synthesis, in vivo and in silico studies.
• Hypertension and hand-foot skin reactions related to VEGFR2 genotype and improved clinical outcome following bevacizumab and sorafenib.
• Liver fatty acid-binding protein (L-FABP) promotes cellular angiogenesis and migration in hepatocellular carcinoma.

Sources

• 1. Discovery of new 1,3-diphenylurea appended aryl pyridine derivatives as apoptosis inducers through c-MET and VEGFR-2 inhibition: design, synthesis, in vivo and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liver fatty acid-binding protein (L-FABP) promotes cellular angiogenesis and migration in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hypertension and hand-foot skin reactions related to VEGFR2 genotype and improved clinical outcome following bevacizumab and sorafenib - PMC [pmc.ncbi.nlm.nih.gov]

Bridging the Divide: A Guide to In Vitro vs. In Vivo Correlation for Diarylurea-Based Kinase Inhibitors

Introduction

In the landscape of modern drug discovery, the journey from a promising compound in a test tube to a life-saving therapy is fraught with challenges. A critical hurdle in this process is the translation of in vitro results, obtained in controlled laboratory settings, to in vivo efficacy in complex biological systems.[1] This guide delves into the principles and practicalities of establishing an in vitro to in vivo correlation (IVIVC), a cornerstone of predictive drug development.[2]

While the query originates from an interest in N,N-diphenyl-N'-3-pyridinylurea, we will use the well-characterized and structurally related diarylurea, Sorafenib , as our primary exemplar.[3][4] Sorafenib, a multi-kinase inhibitor approved for treating various cancers, serves as an excellent model to explore the nuances of IVIVC.[5][6] The N,N'-diarylurea scaffold is a privileged structure in medicinal chemistry, renowned for its ability to inhibit protein kinases that drive tumor growth and angiogenesis.[7][8][9] Understanding the correlation between its performance in laboratory assays and in living models is paramount for developing the next generation of targeted therapies.[5]

Part 1: In Vitro Evaluation - Defining Potency at the Molecular and Cellular Level

In vitro assays are the bedrock of early-stage drug discovery, offering a rapid and cost-effective means to assess a compound's activity against specific molecular targets and in cellular models.[1] They provide the foundational data on a compound's intrinsic potency and mechanism of action.

Key In Vitro Assays for Diarylurea Kinase Inhibitors

• Biochemical Kinase Assay: This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase.[10] The goal is to determine the half-maximal inhibitory concentration (IC50), a direct measure of potency against the molecular target.[9]

• Cellular Proliferation Assay: This assay evaluates the compound's effect on the growth and viability of cancer cell lines. It provides a more integrated view of a compound's activity, accounting for cell permeability and engagement with the target in a cellular context.[11]

Experimental Protocol: Luminescence-Based Kinase Assay (e.g., ADP-Glo™)

This protocol outlines a typical procedure to determine the IC50 of a diarylurea compound against a target kinase like B-RAF.[12]

• Preparation:

  • Thaw all reagents (e.g., recombinant kinase, substrate, ATP) on ice.

  • Prepare a 10 mM stock solution of the diarylurea inhibitor (e.g., Sorafenib) in 100% DMSO.

  • Perform a serial dilution of the inhibitor stock solution in kinase assay buffer to create a range of concentrations. The final DMSO concentration should not exceed 1%.[13]

• Assay Execution (384-well plate format):

  • Add 1 µL of serially diluted inhibitor or DMSO (vehicle control) to the appropriate wells.

  • Add 2 µL of diluted kinase enzyme to each well.

  • Initiate the reaction by adding 2 µL of a substrate/ATP mixture. The final ATP concentration is typically set near its Michaelis-Menten constant (Km) for the kinase.

  • Incubate the plate at 30°C for 60 minutes.

• Signal Detection:

  • Equilibrate the plate to room temperature.

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to convert the ADP generated by the kinase reaction into ATP, which then drives a luciferase reaction to produce a luminescent signal. Incubate for 30 minutes.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data using a sigmoidal dose-response curve to determine the IC50 value.

Typical In Vitro Data for Sorafenib

The following table summarizes representative IC50 values for Sorafenib, illustrating its multi-targeted profile.

Assay Type	Target / Cell Line	Cancer Type	IC50
Biochemical	B-RAF (V600E mutant)	-	38 nM[9]
Biochemical	VEGFR-2	-	90 nM[9]
Biochemical	PDGFR-β	-	57 nM[9]
Cellular	PLC/PRF/5	Hepatocellular Carcinoma	6.3 µM[9]
Cellular	MDA-MB-231	Breast Cancer	5.8 µM[9]

Note the typical difference in magnitude between biochemical (nM) and cellular (µM) IC50 values. This discrepancy can be due to factors like cell membrane permeability, protein binding within the cell, and the presence of cellular resistance mechanisms.

Workflow for In Vitro Characterization

Caption: Key factors influencing the in-vitro to in-vivo correlation.

Conclusion

The correlation between in vitro assays and in vivo performance for N,N'-diarylurea derivatives like Sorafenib is not a simple one-to-one relationship but a multifaceted challenge. [1][14]In vitro assays are essential for identifying potent compounds and elucidating their mechanism of action, while in vivo studies are critical for validating therapeutic efficacy in a complex biological context. B[10][15]ridging the gap between these two domains requires a deep understanding of pharmacokinetic and pharmacodynamic principles. By carefully integrating data from both in vitro and in vivo experiments, researchers can build predictive models that de-risk clinical development, accelerate the discovery of new medicines, and ultimately bring more effective therapies to patients.

[1][2]---

References

• The Significance of In Vitro to In Vivo Transl
• Application Notes and Protocols: In Vitro Kinase Assay for GSK3-IN-4 - Benchchem. (URL: )
• Application Notes and Protocols for In Vivo Studies of CK2 Inhibitors - Benchchem. (URL: )
• Challenges in translating MAC13772 in vitro results to in vivo models - Benchchem. (URL: )
• Application Notes: Ponatinib In Vivo Xenograft Model Protocol - Benchchem. (URL: )
• In Vitro vs In Vivo: Advanced Models to Replace Animals. (URL: )
• Development and Application of in vitro Assays for the Identification and Characteriz

• Translation Potential and Challenges of In Vitro and Murine Models in Cancer Clinic - PMC. (URL: [Link])

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery - Celtarys. (URL: [Link])

• Advancing predictive toxicology: overcoming hurdles and shaping the future - Digital Discovery (RSC Publishing) DOI:10.1039/D4DD00257A. (URL: [Link])

• Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors - Frontiers. (URL: [Link])

• Step-by-Step Guide to Kinase Inhibitor Development - Reaction Biology. (URL: [Link])

• Correlations between in vivo and in vitro dissolution rates of (alpha-bromoisovaleryl)urea polymorphs - PubMed. (URL: [Link])

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A Guide to Enhancing Reproducibility in N,N-diphenyl-N'-3-pyridinylurea Cell Viability Assays

A Senior Application Scientist's Field Guide to Navigating Experimental Variability and Ensuring Data Integrity

The pursuit of novel therapeutic agents is a cornerstone of biomedical research. Among the vast landscape of small molecules, N,N-diphenyl-N'-3-pyridinylurea and its derivatives have emerged as compounds of significant interest, demonstrating potential as anticancer agents through the induction of apoptosis and inhibition of key signaling pathways.[1][2][3] However, the journey from promising compound to validated therapeutic is paved with rigorous and, most importantly, reproducible experimental data. This guide, designed for researchers, scientists, and drug development professionals, delves into the critical aspects of ensuring the reproducibility of cell viability assays involving N,N-diphenyl-N'-3-pyridinylurea, providing a framework for robust experimental design and interpretation.

The Challenge of Reproducibility in Cell-Based Assays

In the realm of in vitro research, cell-based assays are fundamental tools for assessing the biological activity of novel compounds.[4] Yet, the very nature of biological systems introduces a level of inherent variability that can make reproducibility a significant challenge.[5][6] Factors ranging from the subtle to the substantial can influence the outcome of an experiment, leading to discrepancies between studies and hindering the collective progress of research.[7] This guide will dissect these variables in the context of N,N-diphenyl-N'-3-pyridinylurea cell viability assays, offering actionable insights to mitigate their impact.

Understanding the Mechanism of Action: A Foundation for Robust Assays

N,N-diphenyl-N'-3-pyridinylurea and its analogs often exert their cytotoxic effects by targeting critical cellular pathways. For instance, certain derivatives have been shown to act as potent inhibitors of c-MET and VEGFR-2, two receptor tyrosine kinases heavily implicated in tumor proliferation, angiogenesis, and metastasis.[1] By inhibiting these kinases, these compounds can disrupt downstream signaling cascades, ultimately leading to cell cycle arrest and apoptosis.[1][2] A clear understanding of the specific molecular targets and mechanisms of the N,N-diphenyl-N'-3-pyridinylurea analog under investigation is paramount. This knowledge informs the choice of cell lines, the duration of treatment, and the appropriate endpoints to measure, forming the bedrock of a well-designed and reproducible experiment.

Core Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[4][8][9] The principle of the assay lies in the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, MTT, to its insoluble purple formazan product.[4] The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, treat the cells with a range of concentrations of N,N-diphenyl-N'-3-pyridinylurea. Include a vehicle control (e.g., DMSO) and a negative control (untreated cells).[10]

• Incubation: Incubate the plates for a predetermined period (e.g., 24, 48, or 72 hours), depending on the cell line and the expected mechanism of action of the compound.[4]

• MTT Addition: Following the incubation period, add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.[8]

• Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent, such as DMSO or a specialized solubilization buffer, to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.[8]

• Data Analysis: Calculate the percentage of cell viability for each treatment condition relative to the vehicle control. The half-maximal inhibitory concentration (IC50) value can then be determined from the dose-response curve.[4]

Experimental Workflow Diagram

Caption: Inhibition of RTK Signaling by N,N-diphenyl-N'-3-pyridinylurea.

Alternatives to the MTT Assay

While the MTT assay is widely used, it is not without its limitations. The assay measures metabolic activity, which may not always directly correlate with cell viability. [6]Furthermore, certain compounds can interfere with the reduction of MTT, leading to erroneous results. [11]Several alternative assays are available, each with its own set of advantages and disadvantages.

• Resazurin (AlamarBlue) Assay: This assay also measures metabolic activity but uses a more soluble and less toxic indicator dye. [11]It offers higher sensitivity and a wider dynamic range compared to MTT. [11]* ATP-Based Assays (e.g., CellTiter-Glo®): These assays quantify the amount of ATP present, which is a direct indicator of metabolically active cells. [11]They are highly sensitive and have a simple, homogeneous protocol. [8][11]* LDH Release Assay: This assay measures the release of lactate dehydrogenase (LDH) from damaged cells, providing a measure of cytotoxicity rather than viability. [4]* Crystal Violet Assay: This is a simple and inexpensive method that stains the DNA of adherent cells, providing a measure of total cell number. [12]* Real-Time Cell Viability Assays: These novel assays allow for the continuous monitoring of cell viability over extended periods, providing kinetic data on the cellular response to a compound. [8] The choice of assay should be guided by the specific research question, the mechanism of action of the compound, and the characteristics of the cell line being used. [6][13]It is often advisable to use more than one type of assay to confirm results.

Best Practices for Ensuring Reproducibility

To enhance the reproducibility of your N,N-diphenyl-N'-3-pyridinylurea cell viability assays, consider implementing the following best practices:

• Standard Operating Procedures (SOPs): Develop and adhere to detailed SOPs for all aspects of the experimental workflow, from cell culture maintenance to data analysis.

• Positive and Negative Controls: Always include appropriate positive and negative controls in your experiments to ensure the assay is performing as expected.

• Replicate Experiments: Perform a sufficient number of biological and technical replicates to ensure the statistical significance of your findings.

• Thorough Record-Keeping: Maintain detailed records of all experimental parameters, including cell line passage number, reagent lot numbers, and incubation times.

• Data Transparency: When publishing your results, provide a comprehensive description of your methods to allow for independent replication by other researchers. [6] By embracing a culture of meticulousness and rigorous experimental design, the scientific community can enhance the reliability and impact of research into promising therapeutic agents like N,N-diphenyl-N'-3-pyridinylurea.

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